2-Ethyl-2-hydroxybutanoic acid

• CAS: 3639-21-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of 2-Ethyl-2-hydroxybutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 2-Ethyl-2-hydroxybutanoic acid, a molecule of interest in various research and development applications. This document details a robust synthetic pathway, outlines effective purification protocols, and presents relevant physicochemical data to support laboratory and developmental work.

Introduction

2-Ethyl-2-hydroxybutanoic acid, also known as diethylglycolic acid, is a tertiary α-hydroxy carboxylic acid. Its structure features a chiral center at the carbon bearing the hydroxyl and carboxyl groups. While it is a known metabolite of the common plasticizer di(2-ethylhexyl) phthalate (B1215562) (DEHP), its synthesis and purification are of interest for its potential use as an internal standard in analytical methods, a ligand in coordination chemistry, and as a building block in organic synthesis. This guide focuses on a practical and accessible synthetic route commencing from diethyl ketone.

Physicochemical and Analytical Data

A summary of the key physical, chemical, and analytical data for 2-Ethyl-2-hydroxybutanoic acid is presented in the table below for easy reference.

Property	Value
Molecular Formula	C₆H₁₂O₃
Molecular Weight	132.16 g/mol
CAS Number	3639-21-2
Appearance	White to off-white solid
Melting Point	79-82 °C
Boiling Point	277.83 °C (rough estimate)
Solubility	Soluble in water, ethanol, and diethyl ether.
¹H NMR (DMSO-d₆)	Shifts (ppm): 0.77 (t, 6H), 1.58 (q, 4H), 5.3 (s, 1H), 11.8 (s, 1H)
¹³C NMR	Data available, indicating the presence of the expected carbon environments.
IR Spectroscopy	Characteristic peaks for O-H (broad), C=O (strong), and C-O stretching vibrations are expected.

Synthesis of 2-Ethyl-2-hydroxybutanoic Acid

The recommended synthetic pathway for 2-Ethyl-2-hydroxybutanoic acid involves a two-step process starting from diethyl ketone. The first step is a cyanohydrin reaction to form 2-ethyl-2-hydroxybutyronitrile, which is then hydrolyzed to the desired carboxylic acid.

Caption: Synthetic workflow for 2-Ethyl-2-hydroxybutanoic acid.

Experimental Protocol: Synthesis

Step 1: Synthesis of 2-Ethyl-2-hydroxybutyronitrile (Cyanohydrin Formation)

This procedure should be performed in a well-ventilated fume hood due to the use of cyanide salts and the potential generation of hydrogen cyanide gas.

• Materials:

  • Diethyl ketone

  • Sodium cyanide (NaCN)

  • Sulfuric acid (H₂SO₄), concentrated

  • Diethyl ether

  • Water

  • Ice bath

  • Round-bottom flask equipped with a dropping funnel and magnetic stirrer

• Procedure:

  • In the round-bottom flask, prepare a solution of sodium cyanide in water. Cool the solution in an ice bath.

  • Slowly add diethyl ketone to the cyanide solution with vigorous stirring.

  • From the dropping funnel, add a solution of sulfuric acid in water dropwise to the reaction mixture while maintaining the temperature below 10 °C. The pH of the solution should be maintained between 4 and 5 for optimal reaction speed.[1]

  • After the addition is complete, continue stirring the mixture in the ice bath for 1-2 hours, and then allow it to warm to room temperature and stir for an additional 12 hours.

  • Extract the reaction mixture with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to yield crude 2-ethyl-2-hydroxybutyronitrile.

Step 2: Hydrolysis of 2-Ethyl-2-hydroxybutyronitrile to 2-Ethyl-2-hydroxybutanoic Acid

• Materials:

  • Crude 2-ethyl-2-hydroxybutyronitrile

  • Sulfuric acid (H₂SO₄), aqueous solution (e.g., 50%)

  • Sodium hydroxide (B78521) (NaOH) solution

  • Hydrochloric acid (HCl), concentrated

  • Diethyl ether

  • Heating mantle

  • Round-bottom flask with reflux condenser

• Procedure:

  • Combine the crude 2-ethyl-2-hydroxybutyronitrile with the aqueous sulfuric acid solution in the round-bottom flask.

  • Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitoring by TLC or GC is recommended). During this process, the nitrile is first hydrolyzed to an amide intermediate, which is then further hydrolyzed to the carboxylic acid.[2][3]

  • Cool the reaction mixture to room temperature and carefully basify with a sodium hydroxide solution to a pH greater than 12.

  • Wash the aqueous solution with diethyl ether to remove any unreacted starting material or neutral byproducts.

  • Carefully acidify the aqueous layer with concentrated hydrochloric acid to a pH of approximately 2, which will precipitate the carboxylic acid if it is not very soluble in the acidic solution, or prepare it for extraction.

  • Extract the acidified aqueous layer with diethyl ether.

  • Dry the combined organic extracts over anhydrous sodium sulfate and remove the solvent under reduced pressure to obtain the crude 2-Ethyl-2-hydroxybutanoic acid.

Purification of 2-Ethyl-2-hydroxybutanoic Acid

The crude product obtained from the synthesis can be purified by either recrystallization or column chromatography.

Caption: Purification options for 2-Ethyl-2-hydroxybutanoic acid.

Experimental Protocol: Purification

Method 1: Recrystallization

• Solvent Selection: A suitable solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For carboxylic acids, common solvents include water, ethanol, or mixtures such as toluene/petroleum ether or ethanol/water.[4] Given the structure of 2-Ethyl-2-hydroxybutanoic acid, a mixture of a polar solvent (like water or ethanol) and a non-polar solvent (like hexane) is a good starting point for optimization.

• Procedure:

  • Dissolve the crude solid in a minimal amount of the hot recrystallization solvent.

  • If there are any insoluble impurities, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature to promote the formation of well-defined crystals.

  • Further cool the solution in an ice bath to maximize the yield of the purified product.

  • Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under vacuum.

Method 2: Column Chromatography

For a more rigorous purification, especially to separate closely related impurities, column chromatography is recommended.

• Stationary Phase: Silica (B1680970) gel is a common choice for the purification of polar compounds like carboxylic acids.

• Mobile Phase: A solvent system with a gradient of increasing polarity is typically used. A mixture of a non-polar solvent like hexane (B92381) and a more polar solvent like ethyl acetate (B1210297) is a good starting point. The addition of a small amount of acetic acid to the mobile phase can help to reduce tailing of the carboxylic acid on the silica gel.

• Procedure:

  • Prepare a slurry of silica gel in the initial, least polar eluent and pack it into a chromatography column.

  • Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the column.

  • Elute the column with the solvent system, gradually increasing the polarity.

  • Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Ethyl-2-hydroxybutanoic acid.

Safety Precautions

• Cyanide Handling: Sodium cyanide and hydrogen cyanide are highly toxic. All manipulations involving these substances must be carried out in a certified fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). A cyanide antidote kit should be readily available.

• Acids and Bases: Concentrated acids and bases are corrosive. Handle with care and use appropriate personal protective equipment.

• General Precautions: Standard laboratory safety practices should be followed at all times.

Conclusion

This guide provides a detailed and practical framework for the synthesis and purification of 2-Ethyl-2-hydroxybutanoic acid. The described cyanohydrin-based synthesis is a reliable method, and the purification techniques of recrystallization and column chromatography offer flexibility to achieve the desired purity for various research and development needs. Adherence to the outlined protocols and safety precautions will enable the successful and safe production of this valuable chemical compound.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Video: Nitriles to Carboxylic Acids: Hydrolysis [jove.com]
• 3. Video: Preparation of Carboxylic Acids: Hydrolysis of Nitriles [jove.com]
• 4. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Physicochemical properties of 2-Ethyl-2-hydroxybutanoic acid

An In-depth Technical Guide to the Physicochemical Properties of 2-Ethyl-2-hydroxybutanoic Acid

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Ethyl-2-hydroxybutanoic acid, tailored for researchers, scientists, and professionals in drug development. The document presents quantitative data in a structured format, details relevant experimental methodologies, and includes a mandatory visualization of a key experimental workflow.

Core Physicochemical Data

2-Ethyl-2-hydroxybutanoic acid, also known as 2-Ethyl-2-hydroxybutyric acid, is a hydroxy fatty acid.[1][2][3] It is recognized as a metabolite of Di-(2-ethylhexyl) phthalate (B1215562) (DEHP).[1][3] The compound's structure features a carboxylic acid group and a hydroxyl group attached to the same tertiary carbon, which is also bonded to two ethyl groups.

Chemical Identifiers and Molecular Formula

• IUPAC Name: 2-ethyl-2-hydroxybutanoic acid[2][4]

• Synonyms: 2-Ethyl-2-hydroxybutyric acid, Diethylglycolic acid[5]

• CAS Number: 3639-21-2[1][5]

• Chemical Formula: C₆H₁₂O₃[2][3][5]

• InChI Key: LXVSANCQXSSLPA-UHFFFAOYSA-N[2][5]

• SMILES: CCC(O)(CC)C(O)=O[2][5]

Tabulated Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of 2-Ethyl-2-hydroxybutanoic acid.

Property	Value	Source(s)
Molecular Weight	132.16 g/mol	[3][4][5]
Physical State	Solid	[3][4]
Melting Point	79-82 °C	[6][7]
Boiling Point	Not Available (Experimental)	[2]
Water Solubility	187 g/L (Predicted)[2], 26 mg/mL at 18 °C (Experimental)	[2][4]
pKa (Strongest Acidic)	4.21 (Predicted)	[2]
logP (Octanol-Water)	0.52 (Predicted)[2], 1.01 (Predicted)[2]	[2]
Density	1.103 g/cm³	[3]
Flash Point	120.1 °C	[3]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	3	[2]
Rotatable Bond Count	3	[2]
Polar Surface Area	57.53 Ų	[2]

Experimental Protocols

Detailed experimental protocols for determining key physicochemical parameters are outlined below. These represent standard methodologies applicable to compounds like 2-Ethyl-2-hydroxybutanoic acid.

Determination of pKa by Potentiometric Titration

The acid dissociation constant (pKa) of a weak acid can be accurately determined using potentiometric titration.[8] This method involves monitoring the pH of a solution of the acid as a titrant (a strong base) is added.

Materials:

• 2-Ethyl-2-hydroxybutanoic acid (accurately weighed, ~0.1-0.2 g samples)

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Deionized water (carbonate-free)

• pH meter with a glass electrode

• Magnetic stirrer and stir bar

• Burette (calibrated)

• Beakers (250 mL)

• pH calibration buffers (e.g., pH 4.0, 7.0, 10.0)

Procedure:

• Instrument Calibration: Calibrate the pH meter using standard buffer solutions according to the manufacturer's instructions.[9]

• Sample Preparation: Accurately weigh a sample of 2-Ethyl-2-hydroxybutanoic acid and dissolve it in approximately 100 mL of deionized water in a beaker. Gentle warming may be used if necessary, followed by cooling to room temperature.[9]

• Titration Setup: Place the beaker on a magnetic stirrer, add a stir bar, and immerse the pH electrode in the solution. Position the burette filled with the standardized NaOH solution above the beaker.

• Titration: Begin stirring the solution. Record the initial pH. Add the NaOH titrant in small, precise increments (e.g., 0.5-1.0 mL). After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.[9] As the pH begins to change more rapidly, reduce the volume of the increments to obtain more data points around the equivalence point.

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the equivalence point, which is the point of maximum slope on the curve (the inflection point).[8] This can be found by examining the first derivative of the titration curve (ΔpH/ΔV).

  • The volume at the half-equivalence point (half the volume of NaOH needed to reach the equivalence point) corresponds to the point where the pH is equal to the pKa of the acid.[9] This is derived from the Henderson-Hasselbalch equation, where at the half-equivalence point, the concentration of the acid [HA] equals the concentration of its conjugate base [A⁻], making the log term zero.[9]

Determination of logP by Shake Flask Method

The partition coefficient (P), or its logarithm (logP), quantifies the lipophilicity of a compound. The shake flask method is a traditional and widely accepted technique for its direct measurement.

Materials:

• 2-Ethyl-2-hydroxybutanoic acid

• n-Octanol (reagent grade)

• Water (high purity, typically buffered to a specific pH, e.g., 7.4)

• Separatory funnels or vials

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrumentation for concentration measurement (e.g., HPLC-UV, GC-MS)

Procedure:

• Phase Saturation: Pre-saturate the n-octanol with water and the water with n-octanol by mixing them vigorously and allowing the phases to separate for at least 24 hours.[10] This ensures that the volume of each phase does not change during the experiment due to mutual dissolution.

• Sample Preparation: Prepare a stock solution of 2-Ethyl-2-hydroxybutanoic acid in one of the pre-saturated phases (typically the one in which it is more soluble). The concentration should be low enough to avoid self-association but high enough for accurate measurement.

• Partitioning:

  • Add known volumes of the pre-saturated n-octanol and pre-saturated water to a separatory funnel or vial.

  • Add a small, known amount of the compound's stock solution.

  • Seal the container and shake it vigorously for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases and reach equilibrium.[10]

• Phase Separation: Allow the mixture to stand until the two phases have clearly separated. Centrifugation can be used to accelerate this process and ensure complete separation.

• Concentration Analysis: Carefully take a sample from each phase (the aqueous and the n-octanol layer). Determine the concentration of 2-Ethyl-2-hydroxybutanoic acid in each sample using a suitable analytical technique.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.[11] The logP is the base-10 logarithm of this value.[11]

  • P = [Concentration]ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ

  • logP = log₁₀(P)

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the potentiometric titration method used to determine the pKa of 2-Ethyl-2-hydroxybutanoic acid.

Caption: Workflow for pKa determination via potentiometric titration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. foodb.ca [foodb.ca]
• 3. 2-Ethyl-2-hydroxybutanoic acid | CymitQuimica [cymitquimica.com]
• 4. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-ethyl-2-hydroxybutanoic acid [stenutz.eu]
• 6. labsolu.ca [labsolu.ca]
• 7. 2-ETHYL-2-HYDROXYBUTYRIC ACID | 3639-21-2 [amp.chemicalbook.com]
• 8. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 9. web.williams.edu [web.williams.edu]
• 10. agilent.com [agilent.com]
• 11. acdlabs.com [acdlabs.com]

The Biological Activity of 2-Ethyl-2-hydroxybutanoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethyl-2-hydroxybutanoic acid, a tertiary alpha-hydroxy acid, is primarily recognized as a secondary metabolite of the ubiquitous plasticizer Di-(2-ethylhexyl) phthalate (B1215562) (DEHP). While direct research on the specific biological activities of 2-Ethyl-2-hydroxybutanoic acid is limited, its metabolic origin necessitates an examination of its potential role within the broader toxicological and physiological effects of its parent compound. This technical guide provides a comprehensive overview of 2-Ethyl-2-hydroxybutanoic acid, focusing on its physicochemical properties, its metabolic context, and the known biological activities of DEHP and its primary metabolites, which may be influenced by this downstream metabolic product. This paper aims to equip researchers with the foundational knowledge required to investigate the distinct biological role of 2-Ethyl-2-hydroxybutanoic acid.

Introduction

2-Ethyl-2-hydroxybutanoic acid (also known as 2,2-diethylglycolic acid) is a small organic molecule classified as a hydroxy fatty acid.[1][2][3] Its presence in biological systems is predominantly linked to the metabolism of Di-(2-ethylhexyl) phthalate (DEHP), a widely used plasticizer that has come under scrutiny for its potential endocrine-disrupting and reprotoxic effects.[4][5][6] Understanding the biological activities of DEHP metabolites is crucial for a complete assessment of its risk to human health. This guide focuses on what is currently known about 2-Ethyl-2-hydroxybutanoic acid, highlighting its formation and potential, yet largely unexplored, biological significance.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethyl-2-hydroxybutanoic acid is presented in Table 1. This data is essential for designing and interpreting experimental studies.

Property	Value	Reference
Molecular Formula	C₆H₁₂O₃	[3]
Molecular Weight	132.16 g/mol	[3]
CAS Number	3639-21-2
Appearance	White to off-white solid
Melting Point	79-82 °C
Water Solubility	187 g/L (predicted)	[2]
logP	1.01 (predicted)	[2]
pKa (strongest acidic)	4.21 (predicted)	[2]

Table 1: Physicochemical Properties of 2-Ethyl-2-hydroxybutanoic acid.

Metabolic Pathway of DEHP

2-Ethyl-2-hydroxybutanoic acid is a downstream metabolite of DEHP. The metabolic conversion of DEHP is a multi-step process that primarily occurs in the liver. Understanding this pathway is critical to contextualizing the potential in vivo exposure and effects of 2-Ethyl-2-hydroxybutanoic acid.

References

• 1. The Cellular Effects of Di(2-ethylhexyl) Phthalate in Non-Malignant Colonic Epithelia Involve Oxidative Stress [mdpi.com]
• 2. foodb.ca [foodb.ca]
• 3. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Effects of di-(2-ethylhexyl) phthalate and four of its metabolites on steroidogenesis in MA-10 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of the in vitro effects of di-(2-ethylhexyl) phthalate exposure on human uterine leiomyoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]

An In-depth Technical Guide on the Natural Occurrence and Sources of 2-Ethyl-2-hydroxybutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific understanding of 2-Ethyl-2-hydroxybutanoic acid, a hydroxy fatty acid of interest in toxicology and metabolomics. The primary documented source of this compound in biological and environmental systems is as a metabolite of the ubiquitous plasticizer, Di-(2-ethylhexyl) phthalate (B1215562) (DEHP). While its presence as an endogenous human metabolite is noted in databases, this is likely attributable to the widespread exposure to DEHP. This guide details the metabolic pathways of DEHP, outlines a representative experimental protocol for the quantification of 2-Ethyl-2-hydroxybutanoic acid in biological matrices, and presents quantitative data for major DEHP metabolites. A hypothetical natural biosynthetic pathway is also discussed.

Introduction

2-Ethyl-2-hydroxybutanoic acid (CAS No: 3639-21-2), also known as 2-Ethyl-2-hydroxybutyric acid, is a C6 branched-chain hydroxy fatty acid. Its chemical structure features a carboxylic acid group and a hydroxyl group on the same carbon atom, which also has two ethyl substituents. While commercially available for research purposes, its natural occurrence is not well-documented and appears to be primarily linked to anthropogenic sources. This guide synthesizes the available literature to provide a detailed resource on its origins.

Anthropogenic Source: Metabolism of Di-(2-ethylhexyl) phthalate (DEHP)

The most significant and well-documented source of 2-Ethyl-2-hydroxybutanoic acid in humans and the environment is as a metabolite of Di-(2-ethylhexyl) phthalate (DEHP). DEHP is a widely used plasticizer in a vast array of consumer and industrial products, leading to ubiquitous human exposure.

The metabolism of DEHP is a multi-step process that primarily occurs in the liver. It begins with the hydrolysis of DEHP to mono-(2-ethylhexyl) phthalate (MEHP). MEHP is then further metabolized through a series of oxidation reactions. While the major oxidative metabolites have been extensively studied, 2-Ethyl-2-hydroxybutanoic acid is considered a minor metabolite. The metabolic pathway leading to the major oxidative metabolites is depicted in the following signaling pathway diagram. The precise enzymatic steps leading to 2-Ethyl-2-hydroxybutanoic acid have not been fully elucidated but likely involve oxidation of the ethyl side chain of a precursor metabolite.

Metabolic pathway of DEHP to its major urinary metabolites.

Hypothetical Natural Biosynthesis

While there is no direct evidence for the natural occurrence of 2-Ethyl-2-hydroxybutanoic acid independent of DEHP exposure, a plausible biosynthetic pathway can be hypothesized based on known metabolic routes for branched-chain amino acids and fatty acids. This pathway remains speculative.

The carbon skeleton of 2-Ethyl-2-hydroxybutanoic acid could theoretically be derived from the catabolism of isoleucine, a branched-chain amino acid. The catabolism of isoleucine produces intermediates that, through a series of enzymatic reactions involving dehydrogenases and hydratases, could potentially be converted to 2-Ethyl-2-hydroxybutanoic acid.

An In-depth Technical Guide to 2-Ethyl-2-hydroxybutanoic Acid

CAS Number: 3639-21-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-2-hydroxybutanoic acid, also known as diethylglycolic acid, is an alpha-hydroxy acid with a tertiary alcohol structure. This organic compound is of significant interest to the scientific community, primarily due to its role as a metabolite of Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a common plasticizer with known endocrine-disrupting properties.[1][2] Understanding the chemical, physical, and biological properties of 2-Ethyl-2-hydroxybutanoic acid is crucial for toxicology studies, metabolic research, and in the development of analytical methods for monitoring DEHP exposure. This guide provides a comprehensive overview of its properties, synthesis, and biological relevance, complete with detailed experimental protocols and data presented for clarity and practical application.

Chemical and Physical Properties

2-Ethyl-2-hydroxybutanoic acid is a solid at room temperature, characterized by the presence of both a carboxylic acid and a hydroxyl functional group.[3] These features contribute to its solubility in water and its chemical reactivity.

Table 1: Physicochemical Properties of 2-Ethyl-2-hydroxybutanoic Acid

Property	Value	Reference(s)
Molecular Formula	C₆H₁₂O₃	[3]
Molecular Weight	132.16 g/mol	[3]
CAS Number	3639-21-2	[3]
Appearance	Solid	[2][3]
Melting Point	79-82 °C	[4]
Solubility in Water	26 mg/mL at 18 °C	[3]
Density	1.103 g/cm³	[2]
Flash Point	120.1 °C	[2]
pKa (Strongest Acidic)	4.21 (Predicted)

Table 2: Spectroscopic Data for 2-Ethyl-2-hydroxybutanoic Acid

Spectrum Type	Key Peaks/Shifts	Reference(s)
¹H NMR (Water, 500 MHz)	Shifts [ppm]: 0.86, 0.87, 0.89, 1.63, 1.65, 1.66, 1.68, 1.69, 1.71, 1.76, 1.77, 1.79, 1.80, 1.82, 1.83	[3]
¹³C NMR	Data available from Aldrich Chemical Company, Inc.	[3]
Mass Spectrum (EI)	Major fragments (m/z) available from NIST WebBook.
Infrared (IR)	KBr WAFER spectrum available from Aldrich Chemical Company, Inc.	[3]

Synthesis of 2-Ethyl-2-hydroxybutanoic Acid: Experimental Protocol

The synthesis of 2-Ethyl-2-hydroxybutanoic acid can be achieved through a two-step process involving the formation of a cyanohydrin from diethyl ketone, followed by acid-catalyzed hydrolysis of the nitrile group to a carboxylic acid.[5][6][7]

Logical Workflow for Synthesis

Caption: Synthetic pathway for 2-Ethyl-2-hydroxybutanoic acid.

Step 1: Synthesis of 2-Ethyl-2-hydroxybutanenitrile (Cyanohydrin Formation)

This step involves the nucleophilic addition of a cyanide ion to the carbonyl group of diethyl ketone.[5]

Materials:

• Diethyl ketone

• Sodium cyanide (NaCN)

• Sulfuric acid (H₂SO₄), concentrated

• Diethyl ether

• Water

• Ice bath

• Separatory funnel

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a well-ventilated fume hood, equip a 250 mL round-bottom flask with a magnetic stirrer and place it in an ice bath.

• Add diethyl ketone (0.5 mol) to the flask.

• In a separate beaker, carefully prepare a solution of sodium cyanide (0.55 mol) in 100 mL of water. Caution: Sodium cyanide is highly toxic. Handle with extreme care and appropriate personal protective equipment.

• Slowly add the sodium cyanide solution to the stirring diethyl ketone in the ice bath.

• While maintaining the temperature below 10 °C, slowly add concentrated sulfuric acid (0.3 mol) dropwise to the reaction mixture.

• After the addition is complete, continue stirring in the ice bath for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Transfer the reaction mixture to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 2-Ethyl-2-hydroxybutanenitrile. This intermediate is often used in the next step without further purification.

Step 2: Hydrolysis of 2-Ethyl-2-hydroxybutanenitrile to 2-Ethyl-2-hydroxybutanoic Acid

This step involves the acid-catalyzed hydrolysis of the nitrile functional group to a carboxylic acid.[6][7]

Materials:

• Crude 2-Ethyl-2-hydroxybutanenitrile from Step 1

• Concentrated hydrochloric acid (HCl)

• Water

• Reflux apparatus

• Beaker

• pH paper or meter

Procedure:

• Transfer the crude 2-Ethyl-2-hydroxybutanenitrile to a 500 mL round-bottom flask.

• Add a mixture of concentrated hydrochloric acid (100 mL) and water (100 mL).

• Fit the flask with a reflux condenser and heat the mixture to reflux.

• Maintain reflux for 4-6 hours. The reaction can be monitored by thin-layer chromatography.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Cool the mixture in an ice bath to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., water or a water/ethanol mixture) to obtain pure 2-Ethyl-2-hydroxybutanoic acid.

• Dry the purified product in a desiccator.

Biological Role and Metabolic Pathway

2-Ethyl-2-hydroxybutanoic acid is a known metabolite of the widely used plasticizer, Di(2-ethylhexyl) phthalate (DEHP).[1][2] The metabolism of DEHP is a critical area of study in toxicology and environmental health.

DEHP Metabolic Pathway

DEHP is initially hydrolyzed to mono(2-ethylhexyl) phthalate (MEHP). MEHP then undergoes further oxidation to various secondary metabolites, including 2-Ethyl-2-hydroxybutanoic acid.[8]

Caption: Simplified metabolic pathway of DEHP.

Signaling Pathways Affected by DEHP Metabolites

Exposure to DEHP and its metabolites has been shown to affect various signaling pathways, which can lead to adverse health effects. These include:

• PI3K/AKT/FOXO1 Pathway: This pathway is crucial for cell growth, proliferation, and metabolism. Disruption by DEHP metabolites has been linked to hepatic dysfunction.[9]

• MAPK Signaling Pathway: This pathway is involved in cellular responses to a variety of stimuli and regulates processes like cell proliferation, differentiation, and apoptosis. Alterations in this pathway have been observed following DEHP exposure.[10]

• Peroxisome Proliferator-Activated Receptors (PPARs): DEHP and its metabolites can interact with PPARs, which play a key role in lipid metabolism.[9]

Applications in Research

Internal Standard in Gas Chromatography-Mass Spectrometry (GC-MS)

Due to its structural similarity to endogenous organic acids and its commercial availability in high purity, 2-Ethyl-2-hydroxybutanoic acid is a suitable internal standard for the quantification of other organic acids in biological samples.[11]

Experimental Protocol: Quantification of Organic Acids in Urine using GC-MS with 2-Ethyl-2-hydroxybutanoic Acid as an Internal Standard

Materials:

• Urine sample

• 2-Ethyl-2-hydroxybutanoic acid (Internal Standard solution, e.g., 1 mg/mL in methanol)

• Ethyl acetate

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270)

• Anhydrous sodium sulfate

• Centrifuge tubes

• Vortex mixer

• Nitrogen evaporator

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation: To 1 mL of urine in a centrifuge tube, add a known amount of the 2-Ethyl-2-hydroxybutanoic acid internal standard solution (e.g., 50 µL).

• Extraction:

  • Acidify the sample by adding 100 µL of 6M HCl.

  • Add 3 mL of ethyl acetate, vortex for 2 minutes, and centrifuge at 3000 rpm for 5 minutes.

  • Transfer the upper organic layer to a clean tube.

  • Repeat the extraction step with another 3 mL of ethyl acetate.

  • Combine the organic extracts and dry them over anhydrous sodium sulfate.

• Derivatization:

  • Evaporate the dried extract to dryness under a gentle stream of nitrogen.

  • Add 50 µL of pyridine and 100 µL of BSTFA with 1% TMCS to the residue.

  • Cap the tube tightly and heat at 70°C for 30 minutes.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • GC Conditions (Example):

    • Injector Temperature: 250°C

    • Oven Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions (Example):

    • Ion Source Temperature: 230°C

    • Scan Mode: Full scan (m/z 50-600) or Selected Ion Monitoring (SIM) for target analytes and the internal standard.

• Quantification:

  • Identify the peaks corresponding to the target organic acids and the 2-Ethyl-2-hydroxybutanoic acid internal standard based on their retention times and mass spectra.

  • Calculate the peak area ratios of the analytes to the internal standard.

  • Determine the concentration of the organic acids using a calibration curve prepared with known concentrations of standards and the internal standard.

Workflow for GC-MS Analysis

Caption: Workflow for organic acid analysis using GC-MS.

Ligand in Kinetic Studies

The carboxylic acid and hydroxyl groups of 2-Ethyl-2-hydroxybutanoic acid allow it to act as a chelating ligand for metal ions. This property can be utilized in kinetic studies of electron transfer reactions.

Experimental Protocol: Study of Electron Transfer Kinetics with 2-Ethyl-2-hydroxybutanoic Acid as a Ligand

This protocol provides a general framework. Specific concentrations and conditions will depend on the metal center and the reaction being studied.

Materials:

• A metal complex precursor (e.g., a chromium(III) salt)

• 2-Ethyl-2-hydroxybutanoic acid

• A reducing or oxidizing agent

• Buffer solution to maintain constant pH

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Stopped-flow apparatus (for fast reactions)

Procedure:

• Preparation of the Metal-Ligand Complex:

  • Dissolve the metal precursor and a stoichiometric excess of 2-Ethyl-2-hydroxybutanoic acid in the buffer solution.

  • Allow the solution to equilibrate to form the metal-(2-ethyl-2-hydroxybutanoate) complex. The formation of the complex can be monitored by UV-Vis spectroscopy.

• Kinetic Measurements:

  • Place the solution of the metal-ligand complex in one syringe of the stopped-flow apparatus.

  • Place the solution of the reactant (oxidizing or reducing agent) in the other syringe.

  • Initiate the reaction by rapidly mixing the two solutions in the observation cell of the spectrophotometer.

  • Monitor the change in absorbance at a wavelength where the reactant or product has a strong absorbance as a function of time.

• Data Analysis:

  • Determine the initial rate of the reaction from the absorbance versus time data.

  • Repeat the experiment with varying concentrations of the reactant, metal-ligand complex, and ligand to determine the rate law and the reaction order with respect to each species.

  • Analyze the dependence of the rate constant on temperature to determine the activation parameters (activation energy, enthalpy, and entropy of activation).

Safety Information

2-Ethyl-2-hydroxybutanoic acid is classified as an irritant.[2]

Table 3: Hazard and Precautionary Statements

Category	Statements
Hazard Statements	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed. Standard laboratory personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this compound.

Conclusion

2-Ethyl-2-hydroxybutanoic acid is a multifaceted compound with relevance in analytical chemistry, toxicology, and metabolic research. Its role as a biomarker for DEHP exposure underscores the importance of reliable analytical methods for its detection and quantification. The detailed protocols provided in this guide for its synthesis and application are intended to serve as a valuable resource for researchers in these fields. Further investigation into the specific interactions of 2-Ethyl-2-hydroxybutanoic acid with biological systems will continue to enhance our understanding of the metabolic fate and toxicological implications of common environmental contaminants.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 19.6 Nucleophilic Addition of HCN: Cyanohydrin Formation - Organic Chemistry | OpenStax [openstax.org]
• 4. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Gestational and Lactational Co-Exposure to DEHP and BPA Impairs Hepatic Function via PI3K/AKT/FOXO1 Pathway in Offspring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. Screening of Organic Acidurias by Gas Chromatography-Mass Spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. metbio.net [metbio.net]

Toxicological Profile of 2-Ethyl-2-hydroxybutanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available toxicological information on 2-Ethyl-2-hydroxybutanoic acid. It is intended for informational purposes for a scientific audience and should not be used for clinical or regulatory decision-making without further expert consultation and data generation. A significant portion of the quantitative toxicological data presented is based on analogue compounds due to the limited availability of data for 2-Ethyl-2-hydroxybutanoic acid itself.

Introduction

2-Ethyl-2-hydroxybutanoic acid, a derivative of butanoic acid, is a compound of interest in various research and development sectors. Understanding its toxicological profile is crucial for ensuring safety in its handling, application, and for predicting potential biological effects in drug development. This technical guide synthesizes the available hazard information, quantitative toxicological data from analogue compounds, and outlines standard experimental protocols relevant to its safety assessment.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 2-Ethyl-2-hydroxybutanoic acid has been identified with the following hazards[1][2]:

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

These classifications indicate that appropriate personal protective equipment, including gloves, eye protection, and respiratory protection, should be used when handling this compound.

Quantitative Toxicological Data (Based on Analogue Compounds)

Due to the lack of specific quantitative toxicological studies on 2-Ethyl-2-hydroxybutanoic acid, data from structurally similar compounds are presented below to provide a preliminary assessment of its potential toxicity. The primary analogues considered are 2-ethylbutyric acid and 2-ethylhexanoic acid .

Acute Toxicity

Table 1: Acute Toxicity Data for Analogue Compounds

Compound	Test Species	Route	LD50/LC50	Reference
2-Ethylbutyric acid	Rat	Oral	> 2000 mg/kg bw	[3]

Repeated Dose Toxicity

Table 2: Repeated Dose Toxicity Data for Analogue Compounds

Compound	Test Species	Route	Duration	NOAEL	LOAEL	Effects Observed at LOAEL	Reference
2-Ethylbutyric acid	Rat (male)	Gavage	42 days	10 mg/kg bw/day	50 mg/kg bw/day	Increased relative kidney weight	[3]
2-Ethylbutyric acid	Rat (female)	Gavage	42 days	50 mg/kg bw/day	250 mg/kg bw/day	Increased absolute and relative kidney weights	[3]
2-Ethylhexanoic acid	Rat	Gavage	Gestation Days 6-15	250 mg/kg/day (maternal)	500 mg/kg/day	Increased liver weight, resorptions, dead fetuses, growth retardation	[4][5]

Genotoxicity

Table 3: Genotoxicity Data for Analogue Compounds

Compound	Test System	Result	Metabolic Activation	Reference
2-Ethylbutyric acid	Ames test	Negative	With and without	[3]
2-Ethylbutyric acid	Chromosomal aberration test (in vitro)	Positive	Without	[3]
2-Ethylbutyric acid	Micronucleus assay (in vivo)	Negative	Not applicable	[3]

Reproductive and Developmental Toxicity

Table 4: Reproductive and Developmental Toxicity Data for Analogue Compounds

Compound	Test Species	Route	NOAEL (Developmental)	NOAEL (Maternal)	Key Findings	Reference
2-Ethylbutyric acid	Rat	Gavage	50 mg/kg bw/day	250 mg/kg bw/day	Decreased number of live pups at higher doses.	[3]
2-Ethylhexanoic acid	Rat	Gavage	100 mg/kg/day	250 mg/kg/day	Skeletal malformations at maternally toxic doses.	[4][5][6]
2-Ethylhexanoic acid	Rabbit	Gavage	≥ 250 mg/kg/day	25 mg/kg/day	Maternal toxicity at lower doses than developmental toxicity.	[4][5]

Experimental Protocols

Detailed experimental protocols for toxicological studies on 2-Ethyl-2-hydroxybutanoic acid are not available in the public domain. However, standardized protocols from the Organisation for Economic Co-operation and Development (OECD) provide a framework for conducting such studies.

Skin Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation or corrosion.

• Test Animal: Typically, the albino rabbit is used.

• Procedure: A small area of the animal's skin is clipped free of fur. The test substance (0.5 g or 0.5 mL) is applied to a small area of skin under a gauze patch.

• Observation: The skin is observed for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

• Scoring: The reactions are scored on a scale of 0 (no reaction) to 4 (severe reaction).

Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

• Test Animal: The albino rabbit is the standard model.

• Procedure: A single dose of the test substance (0.1 mL or 0.1 g) is instilled into one eye of the animal. The other eye remains untreated and serves as a control.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation for effects on the cornea, iris, and conjunctiva.

• Scoring: Observations are scored according to a graded scale.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity (LD50) of a substance.

• Test Animal: Typically rats or mice are used.

• Procedure: The test substance is administered by gavage to a small group of animals at one of a series of fixed dose levels (5, 50, 300, 2000 mg/kg).

• Stepwise Dosing: The initial dose is selected based on available information. The outcome of the first dose group determines the dose for the next group. If animals survive, a higher dose is used; if they die, a lower dose is used.

• Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Bacterial Reverse Mutation Test (Ames Test - OECD Guideline 471)

This in vitro test is widely used to assess the mutagenic potential of a chemical.

• Test System: Strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine for Salmonella).

• Procedure: The bacterial strains are exposed to the test substance with and without a metabolic activation system (S9 mix, typically from rat liver).

• Principle: If the substance is a mutagen, it will cause a reverse mutation in the bacteria, allowing them to grow on a medium lacking the essential amino acid.

• Endpoint: The number of revertant colonies is counted and compared to the control. A significant increase indicates a mutagenic effect.

Metabolism and Potential Signaling Pathways

Specific metabolic pathways and signaling pathways affected by 2-Ethyl-2-hydroxybutanoic acid have not been elucidated. As a hydroxy fatty acid, it is plausible that it could be a substrate for enzymes involved in fatty acid metabolism[7][8]. It is also identified as a metabolite of Di-(2-ethylhexyl) phthalate (B1215562) (DEHP), a widely used plasticizer with known endocrine-disrupting properties[9][10]. The toxicity of DEHP is complex and involves various signaling pathways, but it is unclear to what extent 2-Ethyl-2-hydroxybutanoic acid contributes to these effects.

Further research is required to understand the metabolic fate of 2-Ethyl-2-hydroxybutanoic acid and to identify any specific signaling pathways it may modulate.

Visualizations

Figure 1. Generic workflow for toxicity testing of a chemical substance.

Figure 2. Logical relationship for using analogue data in hazard assessment.

Conclusion

The toxicological profile of 2-Ethyl-2-hydroxybutanoic acid is currently incomplete. Available GHS data indicate that it is an irritant to the skin, eyes, and respiratory system. In the absence of specific quantitative toxicity data, information from analogue compounds such as 2-ethylbutyric acid and 2-ethylhexanoic acid suggests a potential for systemic effects, particularly on the kidney, and possible developmental toxicity at high doses, often in the presence of maternal toxicity. The genotoxicity data for analogues are mixed, indicating a need for specific testing of 2-Ethyl-2-hydroxybutanoic acid. Further research, following established OECD guidelines, is necessary to fully characterize the toxicological properties of this compound and to understand its metabolic fate and potential mechanisms of toxicity. This will be critical for a comprehensive risk assessment and to ensure its safe use in any application.

References

• 1. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. Assessment of the developmental toxicity of 2-ethylhexanoic acid in rats and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The developmental toxicity of 2-ethylhexanoic acid in Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. foodb.ca [foodb.ca]
• 8. Human Metabolome Database: Showing metabocard for 2-Ethyl-2-Hydroxybutyric acid (HMDB0001975) [hmdb.ca]
• 9. medchemexpress.com [medchemexpress.com]
• 10. 2-Ethyl-2-hydroxybutanoic acid | CymitQuimica [cymitquimica.com]

A Technical Guide to the Spectroscopic Analysis of 2-Ethyl-2-hydroxybutanoic Acid

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Ethyl-2-hydroxybutanoic acid (CAS No: 3639-21-2), a molecule of interest in various research and development applications. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for acquiring such spectra.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-Ethyl-2-hydroxybutanoic acid.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) [ppm]	Multiplicity	Assignment	Notes
~12.0	Broad Singlet	-COOH	Position is concentration and solvent dependent; exchanges with D₂O.[1][2][3]
~3.5 - 4.0	Singlet	-OH	Position is concentration and solvent dependent; exchanges with D₂O.
1.63 - 1.83	Quartet	-CH₂- (Ethyl x2)	Diastereotopic protons may lead to more complex splitting.
0.86 - 0.89	Triplet	-CH₃ (Ethyl x2)

Note: Specific shifts can vary based on the solvent used. For example, a spectrum in DMSO-d6 is available on SpectraBase[4], and a spectrum in D₂O at 90 MHz has also been reported[5]. A detailed list of shifts and intensities from a 500 MHz spectrum in water is available on PubChem.[6][7]

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) [ppm]	Assignment	Notes
~185	-COOH	Saturated aliphatic carboxylic acids appear in this region.[2][8]
~70 - 80	C-OH	Quaternary carbon attached to the hydroxyl group.
~30	-CH₂- (Ethyl x2)
~8 - 10	-CH₃ (Ethyl x2)

Note: ¹³C NMR data for this compound is available through SpectraBase and was sourced from Aldrich Chemical Company, Inc.[6][7]

Table 3: IR Spectroscopic Data

Frequency (cm⁻¹)	Vibration Mode	Description
3300 - 2500	O-H Stretch (Carboxyl)	Very broad band, characteristic of hydrogen-bonded dimers in carboxylic acids.[1][3][9][10][11][12]
~3500	O-H Stretch (Alcohol)	Broad band, may be obscured by the carboxylic acid O-H stretch.
~2970, 2880	C-H Stretch	Aliphatic C-H stretching.
1760 - 1690	C=O Stretch	Strong, sharp absorption. For dimerized acids, this is typically around 1710 cm⁻¹.[1][2][9][10]
1320 - 1210	C-O Stretch
1440 - 1395	O-H Bend
950 - 910	O-H Bend (Out-of-plane)

Note: A gas-phase IR spectrum is available in the NIST WebBook.[13]

Table 4: Mass Spectrometry Data

Ionization Mode	Key Fragments (m/z)	Fragmentation Pathway
EI	132	Molecular Ion (M⁺).[14]
EI	115	Loss of -OH (M-17).[12]
EI	103	Loss of -C₂H₅ (M-29).
EI	87	Loss of -COOH (M-45).
EI	73
ESI (-)	131.07	[M-H]⁻ Precursor ion for MS/MS experiments.[6][7]

Note: Electron Ionization (EI) mass spectrum data is available in the NIST WebBook.[14] LC-MS and MS-MS data can be found in the PubChem database.[6][7]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

2.1 NMR Spectroscopy

• Sample Preparation:

  • Weigh approximately 10-20 mg of 2-Ethyl-2-hydroxybutanoic acid.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CDCl₃) in a clean, dry NMR tube.

  • Ensure the solution is homogeneous by gentle vortexing.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to optimize homogeneity and achieve sharp, symmetrical peaks.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required to achieve an adequate signal-to-noise ratio.[15]

  • To confirm the presence of exchangeable protons (-COOH and -OH), a D₂O exchange experiment can be performed by adding a drop of D₂O to the sample and re-acquiring the ¹H NMR spectrum. The signals for these protons will disappear.[2]

2.2 IR Spectroscopy (ATR Method)

• Sample Preparation:

  • Place a small amount of the solid 2-Ethyl-2-hydroxybutanoic acid directly onto the crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup:

  • Ensure the ATR crystal is clean by taking a background spectrum of the empty accessory.

  • Apply pressure to the sample using the ATR's pressure arm to ensure good contact with the crystal.

• Data Acquisition:

  • Acquire the spectrum, typically in the range of 4000-650 cm⁻¹.

  • Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

  • The resulting spectrum should be automatically ratioed against the background spectrum.

2.3 Mass Spectrometry (GC-MS with EI)

• Sample Preparation and Derivatization:

  • To improve volatility for Gas Chromatography (GC) analysis, the carboxylic acid is often derivatized, for example, by silylation (e.g., using BSTFA) or esterification to form a methyl or ethyl ester.[16]

  • Dissolve a small amount of the derivatized sample in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Instrument Setup (GC):

  • Use a suitable capillary column (e.g., HP-5ms).

  • Set an appropriate oven temperature program, starting at a lower temperature and ramping up to ensure separation of components (e.g., initial temperature of 60°C, ramp to 250°C).[16]

  • Set the inlet temperature to around 250°C.[16]

• Data Acquisition (MS):

  • The eluent from the GC is directed into the mass spectrometer.

  • Use Electron Ionization (EI) at a standard energy of 70 eV.

  • Scan a mass range appropriate for the compound (e.g., m/z 40-200).

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical compound like 2-Ethyl-2-hydroxybutanoic acid.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. spectrabase.com [spectrabase.com]
• 5. 2-ETHYL-2-HYDROXYBUTYRIC ACID(3639-21-2) 1H NMR spectrum [chemicalbook.com]
• 6. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. echemi.com [echemi.com]
• 12. Spectroscopy of Carboxylic Acids [sites.science.oregonstate.edu]
• 13. 2-Ethyl-2-hydroxybutyric acid [webbook.nist.gov]
• 14. 2-Ethyl-2-hydroxybutyric acid [webbook.nist.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of 2-Ethyl-2-hydroxybutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-2-hydroxybutanoic acid is a hydroxy fatty acid that can be found as a metabolite in biological systems. Its quantification is of interest in various research areas, including metabolism studies and toxicology, as it is a known metabolite of the common plasticizer di(2-ethylhexyl) phthalate (B1215562) (DEHP)[1]. Accurate and robust analytical methods are crucial for determining its concentration in diverse biological matrices. This document provides detailed application notes and protocols for the quantification of 2-Ethyl-2-hydroxybutanoic acid using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods Overview

The primary analytical techniques for the quantification of 2-Ethyl-2-hydroxybutanoic acid are GC-MS and LC-MS/MS. Due to its polar nature and the presence of a hydroxyl group, derivatization is typically required for GC-MS analysis to improve volatility and chromatographic peak shape. LC-MS/MS methods offer the advantage of analyzing the compound directly, often with minimal sample preparation.

Quantitative Data Summary

The following table summarizes typical performance parameters for the analytical methods described. These values are representative and may vary depending on the specific instrumentation, matrix, and validation performed in your laboratory.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	1 - 20 ng/mL	0.1 - 5 ng/mL
Limit of Quantification (LOQ)	5 - 50 ng/mL	0.5 - 15 ng/mL
Linearity (r²)	> 0.99	> 0.995
Accuracy (% Recovery)	85 - 115%	90 - 110%
Precision (% RSD)	< 15%	< 10%

Experimental Protocols

Protocol 1: Quantification of 2-Ethyl-2-hydroxybutanoic Acid in Human Plasma by GC-MS

This protocol describes a GC-MS method for the quantification of 2-Ethyl-2-hydroxybutanoic acid in plasma, incorporating a derivatization step.

1. Sample Preparation: Liquid-Liquid Extraction

• To 100 µL of plasma sample, add an internal standard (e.g., deuterated 2-Ethyl-2-hydroxybutanoic acid or a structural analog like 2-hydroxybutyric-d3 acid).

• Acidify the sample with 10 µL of 1M HCl.

• Add 500 µL of ethyl acetate (B1210297) and vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction step with another 500 µL of ethyl acetate and combine the organic layers.

• Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization: Silylation

• To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool the sample to room temperature before injection.

3. GC-MS Parameters

• GC System: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection Volume: 1 µL (splitless mode)

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MS System: Agilent 5977A or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized analyte and internal standard.

Protocol 2: Quantification of 2-Ethyl-2-hydroxybutanoic Acid in Urine by LC-MS/MS

This protocol details a direct and sensitive LC-MS/MS method for the quantification of 2-Ethyl-2-hydroxybutanoic acid in urine.

1. Sample Preparation: Protein Precipitation

• To 50 µL of urine sample, add an internal standard (e.g., deuterated 2-Ethyl-2-hydroxybutanoic acid).

• Add 200 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Filter through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Parameters

• LC System: Waters ACQUITY UPLC or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Sciex QTRAP 6500 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode

• Ion Source Parameters:

  • Curtain Gas: 30 psi

  • IonSpray Voltage: -4500 V

  • Temperature: 500°C

  • Nebulizer Gas (GS1): 50 psi

  • Heater Gas (GS2): 50 psi

• Acquisition Mode: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for the analyte and internal standard.

Visualizations

Experimental and Logical Relationships

Caption: GC-MS quantification workflow for 2-Ethyl-2-hydroxybutanoic acid.

Caption: LC-MS/MS quantification workflow for 2-Ethyl-2-hydroxybutanoic acid.

Signaling and Metabolic Pathways

Caption: Metabolic context of 2-Ethyl-2-hydroxybutanoic acid.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Use of 2-Ethyl-2-hydroxybutanoic Acid as an Internal Standard in GC/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas Chromatography-Mass Spectrometry (GC/MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. In quantitative analysis, the use of an internal standard (IS) is crucial for correcting variations in sample preparation and instrument response, thereby improving the accuracy and precision of the results.

2-Ethyl-2-hydroxybutanoic acid is a suitable internal standard for the analysis of various organic acids in biological and pharmaceutical matrices. Its structural similarity to endogenous hydroxy acids, coupled with its synthetic origin, minimizes the risk of it being present in the samples being analyzed. Like many polar analytes, it requires derivatization to increase its volatility and thermal stability for GC/MS analysis.[1] This document provides detailed application notes and protocols for its use.

Key Properties of 2-Ethyl-2-hydroxybutanoic Acid

Property	Value	Source
Molecular Formula	C6H12O3	[2][3]
Molecular Weight	132.16 g/mol	[3]
Chemical Class	Hydroxy fatty acid, Tertiary alcohol	[4]
Physical State	Solid	[3]
Solubility	26 mg/mL at 18 °C	[3]

Experimental Protocols

A common challenge in the GC/MS analysis of polar compounds like 2-Ethyl-2-hydroxybutanoic acid is their low volatility and potential for thermal degradation.[1] To overcome this, a derivatization step, typically silylation, is employed to convert the polar hydroxyl and carboxyl groups into non-polar trimethylsilyl (B98337) (TMS) ethers and esters, respectively.[1]

Materials and Reagents

• 2-Ethyl-2-hydroxybutanoic acid (Internal Standard)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270)

• Ethyl acetate

• Hexane (B92381)

• Anhydrous sodium sulfate

• Sample matrix (e.g., plasma, urine, cell culture media)

• Analytes of interest (e.g., other organic acids)

• GC-MS grade solvents

Sample Preparation: Liquid-Liquid Extraction and Derivatization

This protocol is a synthesized example for the quantification of analogous short-chain hydroxy acids in a biological matrix like plasma.

• Sample Collection: Collect blood samples in appropriate anticoagulant tubes and centrifuge to obtain plasma. Store plasma samples at -80°C until analysis.

• Internal Standard Spiking: To 100 µL of plasma, add a known concentration of 2-Ethyl-2-hydroxybutanoic acid solution.

• Acidification: Acidify the sample by adding 10 µL of 1M HCl to protonate the organic acids.[5]

• Extraction: Perform a liquid-liquid extraction by adding 500 µL of ethyl acetate. Vortex the mixture vigorously for 1 minute to ensure thorough mixing and then centrifuge at 3000 rpm for 5 minutes to separate the layers.[5]

• Supernatant Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Derivatization:

  • To the dried residue, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

  • Tightly cap the vial and heat at 70°C for 60 minutes to ensure complete derivatization of the sterically hindered tertiary alcohol.[1]

  • After heating, allow the vial to cool to room temperature.

• Final Preparation: If necessary, dilute the sample with hexane before injection. Transfer the derivatized sample to a GC autosampler vial for analysis.[1]

GC/MS Instrumentation and Conditions

The following are typical GC/MS parameters. Optimization may be required based on the specific instrument and analytes.

Parameter	Condition
Gas Chromatograph
Injection Mode	Splitless
Injector Temperature	250°C
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temperature of 60°C for 2 minutes, ramp to 180°C at 20°C/min, then ramp to 250°C at 35°C/min and hold for 4 minutes.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methyl silicone (or similar)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Transfer Line Temperature	280°C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

For quantitative analysis using SIM mode, characteristic ions for the derivatized 2-Ethyl-2-hydroxybutanoic acid and the analytes of interest should be monitored.

Data Presentation

The following tables represent hypothetical quantitative data to illustrate the expected performance of a method using 2-Ethyl-2-hydroxybutanoic acid as an internal standard.

Table 1: Calibration Curve for a Hypothetical Analyte

Concentration (µg/mL)	Analyte/IS Peak Area Ratio
1	0.105
5	0.520
10	1.035
25	2.580
50	5.150
100	10.250
Linearity (R²)	0.9995

Table 2: Method Validation Parameters

Parameter	Result
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%CV, n=6)
- Intra-day	< 5%
- Inter-day	< 8%
Accuracy (% Recovery, n=6)	95 - 105%

Visualizations

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. foodb.ca [foodb.ca]
• 5. benchchem.com [benchchem.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Methods for the Separation of 2-Ethyl-2-hydroxybutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-2-hydroxybutanoic acid is a carboxylic acid that can be of interest in various fields, including metabolism studies and as a potential building block in chemical synthesis. Accurate and reliable analytical methods are crucial for its quantification and purification. High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of organic acids. This document provides detailed protocols for both achiral and chiral separation of 2-Ethyl-2-hydroxybutanoic acid using HPLC.

The achiral method focuses on the quantification of the compound using a reverse-phase column, which is a common and robust approach for the analysis of polar organic molecules.[1] The chiral method is essential for separating the enantiomers of 2-Ethyl-2-hydroxybutanoic acid, which is critical in pharmaceutical development and stereoselective synthesis, as different enantiomers can exhibit distinct biological activities. Polysaccharide-based chiral stationary phases are often effective for the resolution of racemic mixtures of chiral acids.

Experimental Protocols

Achiral Analysis by Reverse-Phase HPLC

This protocol is designed for the quantitative analysis of 2-Ethyl-2-hydroxybutanoic acid.

Materials and Reagents:

• 2-Ethyl-2-hydroxybutanoic acid standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or Formic acid for MS-compatibility)

• Sample diluent: Mobile phase

Instrumentation and Columns:

• HPLC system with a UV detector or a Mass Spectrometer (MS)

• Column: Newcrom R1, 5 µm, 4.6 x 150 mm (or equivalent reverse-phase column with low silanol (B1196071) activity)[1]

Procedure:

• Mobile Phase Preparation:

  • Prepare a mobile phase of Acetonitrile and Water, with a typical starting ratio of 20:80 (v/v).

  • Acidify the aqueous component with 0.1% Phosphoric Acid or 0.1% Formic Acid.[1][2]

  • Degas the mobile phase before use.

• Standard Solution Preparation:

  • Prepare a stock solution of 2-Ethyl-2-hydroxybutanoic acid (e.g., 1 mg/mL) in the sample diluent.

  • Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from, for example, 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Dissolve the sample containing 2-Ethyl-2-hydroxybutanoic acid in the sample diluent to a concentration within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Set the HPLC system parameters as detailed in the data table below.

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject the standards and samples.

• Data Analysis:

  • Identify the peak for 2-Ethyl-2-hydroxybutanoic acid based on the retention time of the standard.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Quantify the amount of 2-Ethyl-2-hydroxybutanoic acid in the samples using the calibration curve.

Chiral Separation by Normal-Phase HPLC

This protocol is intended for the separation of the enantiomers of 2-Ethyl-2-hydroxybutanoic acid.

Materials and Reagents:

• Racemic 2-Ethyl-2-hydroxybutanoic acid standard

• n-Hexane (HPLC grade)

• Isopropanol (IPA) or Ethanol (EtOH) (HPLC grade)

• Trifluoroacetic acid (TFA)

Instrumentation and Columns:

• HPLC system with a UV detector

• Column: Polysaccharide-based chiral stationary phase (e.g., Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica (B1680970) gel, such as Chiralcel® OD-H, or an equivalent column).

Procedure:

• Mobile Phase Preparation:

  • Prepare a mobile phase of n-Hexane and an alcohol modifier (Isopropanol or Ethanol), with a typical starting ratio of 90:10 (v/v).

  • Add a small amount of a strong acid, such as 0.1% Trifluoroacetic Acid (TFA), to the mobile phase to improve peak shape for the acidic analyte.

  • Degas the mobile phase before use.

• Standard Solution Preparation:

  • Prepare a solution of racemic 2-Ethyl-2-hydroxybutanoic acid (e.g., 1 mg/mL) in the mobile phase.

• Sample Preparation:

  • Dissolve the sample in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter compatible with organic solvents.

• Chromatographic Conditions:

  • Set the HPLC system parameters as described in the data table.

  • Equilibrate the chiral column with the mobile phase at a low flow rate (e.g., 0.5 mL/min) for an extended period as recommended by the manufacturer.

  • Inject the racemic standard to confirm the separation of the two enantiomers.

  • Inject the samples.

• Data Analysis:

  • Determine the retention times for each enantiomer from the chromatogram of the racemic standard.

  • Calculate the resolution between the two enantiomeric peaks.

  • Determine the enantiomeric ratio in the samples by comparing the peak areas of the two enantiomers.

Data Presentation

Table 1: Summary of Quantitative HPLC Parameters

Parameter	Achiral Reverse-Phase Method	Chiral Normal-Phase Method
Column	Newcrom R1, 5 µm, 4.6 x 150 mm	Chiralcel® OD-H, 5 µm, 4.6 x 250 mm
Mobile Phase	Acetonitrile:Water with 0.1% Phosphoric Acid (20:80, v/v)	n-Hexane:Isopropanol with 0.1% TFA (90:10, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Injection Volume	10 µL	10 µL
Column Temperature	30 °C	25 °C
Detection	UV at 210 nm	UV at 220 nm
Expected Retention Time	Analyte dependent, to be determined experimentally	Two resolved peaks for enantiomers, to be determined

Mandatory Visualization

Caption: General experimental workflow for HPLC analysis.

References

• 1. Separation of 2-Ethyl-2-hydroxybutyric acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. 2-Ethyl-2-(hydroxymethyl)butyric acid | SIELC Technologies [sielc.com]

Application Notes and Protocols: 2-Ethyl-2-hydroxybutanoic Acid in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of 2-Ethyl-2-hydroxybutanoic acid in metabolomics research, with a focus on its significance as a biomarker of exposure to Di(2-ethylhexyl) phthalate (B1215562) (DEHP) and its potential implications in metabolic disruption. Detailed protocols for its quantification in biological matrices are also provided.

Introduction

2-Ethyl-2-hydroxybutanoic acid is a hydroxy fatty acid that has garnered attention in the field of metabolomics primarily as a downstream metabolite of Di(2-ethylhexyl) phthalate (DEHP), a ubiquitous environmental contaminant. DEHP is a plasticizer used in a wide array of consumer products, leading to widespread human exposure. Understanding the metabolic fate of DEHP and its metabolites is crucial for assessing exposure levels and elucidating the mechanisms of its potential toxicity. 2-Ethyl-2-hydroxybutanoic acid serves as a valuable biomarker in studies investigating the metabolic impact of DEHP exposure.

Applications in Metabolomics Research

The primary application of 2-Ethyl-2-hydroxybutanoic acid in metabolomics is as a biomarker for assessing human exposure to DEHP. Its detection and quantification in biological fluids such as urine and serum can provide a more integrated measure of exposure over time compared to measuring the parent compound, which is rapidly metabolized.

Key Research Areas:

• Biomonitoring of DEHP Exposure: Urinary and serum levels of 2-Ethyl-2-hydroxybutanoic acid, along with other DEHP metabolites, can be used to quantify the extent of human exposure to this common plasticizer.

• Toxicology and Mechanistic Studies: Investigating the correlation between levels of 2-Ethyl-2-hydroxybutanoic acid and adverse health outcomes can help in understanding the toxicological effects of DEHP.

• Metabolic Profiling: As a metabolite, it can be included in broader metabolomics studies to understand perturbations in fatty acid metabolism and other related pathways following xenobiotic exposure.

Quantitative Data Summary

While specific quantitative data for 2-Ethyl-2-hydroxybutanoic acid are not extensively reported in the literature, the following tables summarize the concentrations of well-characterized upstream DEHP metabolites in human urine and serum. These values provide a context for the expected concentration ranges of DEHP metabolites in metabolomics studies.

Table 1: Urinary Concentrations of Key DEHP Metabolites in the General Population

Metabolite	Geometric Mean (ng/mL)	95th Percentile (ng/mL)	Biological Matrix
Mono(2-ethylhexyl) phthalate (MEHP)	2.7	25.4	Urine
Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP)	13.9	143	Urine
Mono(2-ethyl-5-oxohexyl) phthalate (MEOHP)	9.8	104	Urine
Mono(2-ethyl-5-carboxypentyl) phthalate (MECPP)	19.3	201	Urine

Data synthesized from multiple biomonitoring studies.

Table 2: Serum Concentrations of Key DEHP Metabolites

Metabolite	Geometric Mean (ng/mL)	95th Percentile (ng/mL)	Biological Matrix
Mono(2-ethylhexyl) phthalate (MEHP)	1.2	5.8	Serum
Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP)	0.8	4.5	Serum
Mono(2-ethyl-5-oxohexyl) phthalate (MEOHP)	0.7	3.9	Serum

Data synthesized from multiple biomonitoring studies.

Signaling and Metabolic Pathways

DEHP Metabolism and its Potential Impact on Cellular Signaling

DEHP undergoes a series of metabolic transformations in the body. The initial step involves hydrolysis to mono(2-ethylhexyl) phthalate (MEHP) and 2-ethylhexanol. MEHP is then further oxidized to several metabolites, including 2-Ethyl-2-hydroxybutanoic acid. Emerging research suggests that DEHP and its primary metabolite, MEHP, can interfere with critical cellular signaling pathways, such as the PI3K/AKT/FOXO1 pathway, which plays a central role in regulating glucose and lipid metabolism. The downstream effects of 2-Ethyl-2-hydroxybutanoic acid within this pathway are a subject for further investigation.

DEHP metabolism and potential signaling impact.

Experimental Protocols

The following are detailed protocols for the extraction and quantification of 2-Ethyl-2-hydroxybutanoic acid from biological matrices. These protocols are based on established methods for similar short-chain hydroxy fatty acids and DEHP metabolites.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Urine

This protocol is adapted from methods for the analysis of organic acids in urine.

5.1.1. Sample Preparation and Extraction

• Sample Collection: Collect mid-stream urine samples in sterile containers. For long-term storage, freeze at -80°C immediately after collection.

• Internal Standard Spiking: Thaw urine samples on ice. To 1 mL of urine, add an appropriate internal standard (e.g., a stable isotope-labeled analog of 2-Ethyl-2-hydroxybutanoic acid if available, or a structurally similar compound like 2-hydroxyisobutyric acid).

• Acidification: Acidify the sample to a pH of approximately 1-2 by adding 100 µL of 6M HCl.

• Liquid-Liquid Extraction (LLE):

  • Add 3 mL of ethyl acetate (B1210297) to the acidified urine sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean glass tube.

  • Repeat the extraction step with another 3 mL of ethyl acetate and combine the organic layers.

• Drying: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

5.1.2. Derivatization

• To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Cap the vial tightly and heat at 70°C for 60 minutes to facilitate the formation of trimethylsilyl (B98337) (TMS) derivatives.

• Cool the sample to room temperature before injection into the GC-MS system.

5.1.3. GC-MS Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 280°C at 20°C/min, hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for the TMS derivative of 2-Ethyl-2-hydroxybutanoic acid (e.g., m/z 117, 147, 219).

Application Notes and Protocols for 2-Ethyl-2-hydroxybutanoic Acid in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-2-hydroxybutanoic acid is a hydroxy fatty acid and a known metabolite of the common plasticizer Di-(2-ethylhexyl) phthalate (B1215562) (DEHP).[1] As a molecule involved in lipid metabolism, its effects on cellular processes are of increasing interest to researchers in various fields, including toxicology, metabolic diseases, and drug development.[2] This document provides a detailed, hypothetical protocol for the use of 2-Ethyl-2-hydroxybutanoic acid in a cell culture setting. The methodologies described herein are based on standard practices for handling fatty acids in cell culture and are intended as a starting point for investigation. Researchers are advised to optimize these protocols for their specific cell lines and experimental questions.

Reagent Preparation and Storage

Proper preparation and storage of 2-Ethyl-2-hydroxybutanoic acid are critical for obtaining reproducible results.

1. Stock Solution Preparation:

• Solvent Selection: 2-Ethyl-2-hydroxybutanoic acid is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of up to 250 mg/mL (1891.65 mM).[1] It is recommended to use a freshly opened, hygroscopic DMSO for the best results.[1]

• Procedure:

  • Aseptically weigh the desired amount of 2-Ethyl-2-hydroxybutanoic acid powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO to achieve a high-concentration stock solution (e.g., 100 mM).

  • If necessary, use an ultrasonic bath to ensure the compound is fully dissolved.[1]

  • Sterile-filter the stock solution through a 0.22 µm syringe filter into a sterile, light-protected tube.

2. Storage and Stability:

• Stock Solution: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[3]

• Store the DMSO stock solution at -20°C for up to one month or at -80°C for up to six months.[1]

• Powder: Store the solid compound at -20°C for up to three years.[4]

Experimental Protocols

The following protocols are generalized and should be adapted to the specific needs of the experiment.

Protocol 1: Determination of Cytotoxicity using MTT Assay

This protocol aims to determine the concentration-dependent cytotoxic effects of 2-Ethyl-2-hydroxybutanoic acid on a selected cell line.

Materials:

• Selected mammalian cell line (e.g., HepG2 for liver metabolism studies, 3T3-L1 for adipocyte studies)

• Complete cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Fatty acid-free Bovine Serum Albumin (BSA)

• 2-Ethyl-2-hydroxybutanoic acid stock solution (in DMSO)

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Preparation of Treatment Media:

  • Prepare a solution of fatty acid-free BSA in serum-free culture medium (e.g., 1% w/v).

  • Prepare serial dilutions of the 2-Ethyl-2-hydroxybutanoic acid stock solution in the BSA-containing medium. The fatty acid should be complexed with BSA by incubating for at least 1 hour at 37°C. This improves solubility and mimics physiological conditions.

  • A vehicle control containing the same final concentration of DMSO and BSA as the highest treatment concentration should also be prepared.

• Cell Treatment:

  • After 24 hours of incubation, carefully remove the culture medium from the wells.

  • Add 100 µL of the prepared treatment media (including vehicle control and a range of 2-Ethyl-2-hydroxybutanoic acid concentrations) to the respective wells.

  • Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Assay:

  • Following the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control cells.

  • Plot the percentage of cell viability against the log of the 2-Ethyl-2-hydroxybutanoic acid concentration to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol 2: Investigation of Effects on Lipid Metabolism

This protocol provides a framework for assessing the impact of 2-Ethyl-2-hydroxybutanoic acid on cellular lipid accumulation.

Materials:

• Selected cell line (e.g., primary hepatocytes, AML12 cells)

• Complete cell culture medium, potentially with lipid-stripped serum for specific applications.[5]

• 2-Ethyl-2-hydroxybutanoic acid treatment medium (prepared as in Protocol 1)

• Oil Red O staining solution

• Formalin (10%)

• 60% Isopropanol

• Microscope

Procedure:

• Cell Seeding and Treatment: Seed cells on sterile coverslips in 6-well plates. Treat the cells with sub-lethal concentrations of 2-Ethyl-2-hydroxybutanoic acid (determined from Protocol 1) for 24-48 hours.

• Cell Fixation:

  • Wash the cells twice with PBS.

  • Fix the cells with 10% formalin for 30 minutes at room temperature.

  • Wash again with PBS.

• Oil Red O Staining:

  • Wash the fixed cells with 60% isopropanol.

  • Allow the cells to dry completely.

  • Add Oil Red O working solution and incubate for 15-20 minutes at room temperature.

  • Remove the staining solution and wash with 60% isopropanol.

  • Wash with PBS until the background is clear.

  • Counterstain with hematoxylin (B73222) if desired.

• Visualization: Mount the coverslips on microscope slides and visualize the lipid droplets using a light microscope.

• Quantification (Optional): The stain can be eluted from the cells using 100% isopropanol, and the absorbance can be measured to quantify lipid accumulation.

Data Presentation

The quantitative data from the described experiments should be summarized for clarity and comparison.

Table 1: Hypothetical Cytotoxicity of 2-Ethyl-2-hydroxybutanoic Acid on Various Cell Lines

Cell Line	Incubation Time (hours)	IC50 Value (µM)
HepG2	24	750
48	420
3T3-L1	24	980
48	650
Primary Hepatocytes	24	350
48	210

Hypothesized Signaling Pathway

While the direct signaling pathways of 2-Ethyl-2-hydroxybutanoic acid are not well-elucidated, its structural similarity to 2-hydroxybutyric acid suggests a potential role in modulating pathways related to insulin (B600854) resistance and metabolic stress.[6] 2-hydroxybutyric acid has been linked to the impairment of insulin signaling.[7] A hypothesized pathway for investigation could involve the impact of 2-Ethyl-2-hydroxybutanoic acid on the insulin signaling cascade, potentially through oxidative stress mechanisms that lead to the serine phosphorylation of Insulin Receptor Substrate 1 (IRS-1), thereby inhibiting downstream signaling through the PI3K-Akt pathway and ultimately affecting glucose uptake via GLUT4 transporters.

Mandatory Visualizations

Caption: Workflow for determining the cytotoxicity of 2-Ethyl-2-hydroxybutanoic acid.

Caption: Hypothesized signaling pathway for 2-Ethyl-2-hydroxybutanoic acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of Lipid-Stripped Serum for the Study of Lipid Metabolism in Cell Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Which Role Plays 2-Hydroxybutyric Acid on Insulin Resistance? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Which Role Plays 2-Hydroxybutyric Acid on Insulin Resistance? (Journal Article) | OSTI.GOV [osti.gov]

Application Notes and Protocols for Fatty Acid Metabolism Studies Using 2-Ethyl-2-hydroxybutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-2-hydroxybutanoic acid is a hydroxy fatty acid that has been identified as a metabolite in various biological systems.[1][2] Its structural similarity to other key metabolic intermediates suggests a potential role in modulating fatty acid metabolism. These application notes provide detailed protocols for investigating the effects of 2-Ethyl-2-hydroxybutanoic acid on cellular fatty acid uptake, β-oxidation, and related signaling pathways. The methodologies described are designed for implementation in cell culture-based models and can be adapted for various research and drug development applications.

Data Presentation

Table 1: Effect of 2-Ethyl-2-hydroxybutanoic Acid on Fatty Acid Oxidation in Cultured Hepatocytes

Treatment Group	Concentration (mM)	Fatty Acid Oxidation Rate (pmol/min/mg protein)	Fold Change vs. Control
Vehicle Control	0	150.2 ± 12.5	1.0
2-Ethyl-2-hydroxybutanoic acid	0.1	135.8 ± 10.9	0.90
2-Ethyl-2-hydroxybutanoic acid	0.5	112.1 ± 9.8	0.75
2-Ethyl-2-hydroxybutanoic acid	1.0	88.7 ± 7.6	0.59
Etomoxir (Positive Control)	0.1	45.3 ± 5.1	0.30

Data are presented as mean ± standard deviation from a representative experiment (n=3). This is hypothetical data for illustrative purposes.

Table 2: Modulation of AMPK Signaling Pathway Proteins by 2-Ethyl-2-hydroxybutanoic Acid

Treatment Group	Concentration (mM)	p-AMPKα/AMPKα Ratio	p-ACC/ACC Ratio
Vehicle Control	0	1.00 ± 0.08	1.00 ± 0.11
2-Ethyl-2-hydroxybutanoic acid	0.5	0.72 ± 0.06	1.25 ± 0.15
2-Ethyl-2-hydroxybutanoic acid	1.0	0.51 ± 0.05	1.58 ± 0.19

Data are presented as mean ± standard deviation of relative protein expression normalized to the vehicle control (n=3). This is hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: Cellular Fatty Acid Uptake Assay

This protocol is designed to quantify the uptake of fatty acids in cultured cells in the presence of 2-Ethyl-2-hydroxybutanoic acid using a fluorescently labeled fatty acid analog.

Materials:

• Cultured cells (e.g., HepG2, C2C12 myotubes)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• 2-Ethyl-2-hydroxybutanoic acid

• Fluorescent fatty acid analog (e.g., BODIPY™ FL C16)

• Bovine serum albumin (BSA), fatty acid-free

• Trypsin-EDTA

• 96-well black, clear-bottom plates

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density that ensures they reach 80-90% confluency on the day of the experiment.

• Preparation of Reagents:

  • Prepare a stock solution of 2-Ethyl-2-hydroxybutanoic acid in a suitable solvent (e.g., DMSO or cell culture medium).

  • Prepare a stock solution of the fluorescent fatty acid analog complexed to BSA.

• Cell Treatment:

  • Wash the cells twice with warm PBS.

  • Pre-incubate the cells with varying concentrations of 2-Ethyl-2-hydroxybutanoic acid in serum-free medium for 1-4 hours. Include a vehicle control group.

• Fatty Acid Uptake:

  • Add the fluorescent fatty acid analog-BSA complex to each well to a final concentration of 1-5 µM.

  • Incubate for 5-15 minutes at 37°C.

• Termination of Uptake:

  • Remove the incubation medium and wash the cells three times with ice-cold PBS to stop the uptake and remove extracellular fluorescence.

• Quantification:

  • Add PBS to each well.

  • Measure the fluorescence intensity using a fluorescence plate reader with appropriate excitation and emission wavelengths (e.g., 485/515 nm for BODIPY™ FL C16).

• Data Analysis:

  • Normalize the fluorescence intensity to the protein content in parallel wells to account for variations in cell number.

  • Express the results as a percentage of the vehicle control.

Protocol 2: In Vitro Fatty Acid β-Oxidation Assay

This protocol measures the rate of mitochondrial fatty acid β-oxidation by quantifying the production of radiolabeled acid-soluble metabolites from a radiolabeled fatty acid substrate. This method is adapted from established protocols for measuring fatty acid oxidation in isolated hepatocytes.[2]

Materials:

• Cultured cells (e.g., primary hepatocytes, HepG2)

• [1-¹⁴C]Palmitic acid

• Bovine serum albumin (BSA), fatty acid-free

• Krebs-Henseleit buffer

• 2-Ethyl-2-hydroxybutanoic acid

• Perchloric acid (PCA)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Cell Preparation: Harvest and wash the cells, then resuspend them in Krebs-Henseleit buffer.

• Substrate Preparation: Prepare the ¹⁴C-palmitate/BSA substrate by dissolving [1-¹⁴C]palmitic acid and BSA in Krebs-Henseleit buffer.

• Reaction Setup:

  • In a series of reaction tubes, add the cell suspension.

  • Add varying concentrations of 2-Ethyl-2-hydroxybutanoic acid or vehicle control.

  • Pre-incubate for 10 minutes at 37°C.

• Initiation of Reaction: Start the reaction by adding the ¹⁴C-palmitate/BSA substrate to each tube.

• Incubation: Incubate the tubes at 37°C with gentle shaking for 30-60 minutes.

• Termination of Reaction: Stop the reaction by adding ice-cold perchloric acid. This will precipitate the protein and unmetabolized fatty acids.

• Separation of Metabolites: Centrifuge the tubes to pellet the precipitate. The supernatant contains the radiolabeled acid-soluble metabolites (e.g., ¹⁴C-acetyl-CoA).

• Quantification:

  • Transfer an aliquot of the supernatant to a scintillation vial.

  • Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the rate of fatty acid oxidation based on the specific activity of the radiolabeled substrate and the protein concentration of the cell suspension.

  • Express the results as pmol of ¹⁴C-palmitate oxidized per minute per milligram of protein.

Protocol 3: Western Blot Analysis of AMPK Signaling Pathway

This protocol outlines the procedure for assessing the phosphorylation status of key proteins in the AMPK signaling pathway, a central regulator of cellular energy metabolism. A similar compound, β-hydroxybutyrate (BHBA), has been shown to influence this pathway.[1]

Materials:

• Cultured cells

• 2-Ethyl-2-hydroxybutanoic acid

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-AMPKα, anti-AMPKα, anti-phospho-ACC, anti-ACC)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Treat cultured cells with 2-Ethyl-2-hydroxybutanoic acid at desired concentrations and time points.

• Protein Extraction: Lyse the cells with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on SDS-PAGE gels.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Calculate the ratio of the phosphorylated protein to the total protein for each sample.

  • Normalize the results to the vehicle control.

Visualizations

References

• 1. BHBA influences bovine hepatic lipid metabolism via AMPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 2-Ethyl-2-hydroxybutanoic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-2-hydroxybutanoic acid is a metabolite of di(2-ethylhexyl) phthalate (B1215562) (DEHP), a widely used plasticizer.[1][2] The quantification of this and other DEHP metabolites in biological samples is crucial for assessing human exposure to DEHP and understanding its potential health implications. This document provides detailed protocols for the quantification of 2-Ethyl-2-hydroxybutanoic acid in biological matrices such as plasma and urine, utilizing Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approaches

The two primary analytical techniques for the quantification of 2-Ethyl-2-hydroxybutanoic acid in biological samples are GC-MS and LC-MS/MS. The choice between these methods depends on factors such as required sensitivity, sample throughput, and the nature of the biological matrix.

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and well-established technique that offers high specificity. It typically requires derivatization to increase the volatility of the analyte.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high-throughput with simpler sample preparation and is well-suited for polar, non-volatile compounds, often providing lower limits of detection.

Data Presentation: Quantitative Method Parameters

The following tables summarize typical validation parameters for the quantification of small molecules in biological fluids and can be considered representative for the analysis of 2-Ethyl-2-hydroxybutanoic acid.

Table 1: Representative GC-MS Method Validation Parameters

Parameter	Specification
Linearity (r²)	> 0.99
Accuracy	85-115%
Precision (%CV)	< 15%
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL
Upper Limit of Quantification (ULOQ)	500 - 1000 ng/mL
Recovery	> 80%

Table 2: Representative LC-MS/MS Method Validation Parameters

Parameter	Specification
Linearity (r²)	> 0.99
Accuracy	85-115% (±20% at LLOQ)
Precision (%CV)	< 15% (≤20% at LLOQ)
Lower Limit of Quantification (LLOQ)	0.1 - 5 ng/mL
Upper Limit of Quantification (ULOQ)	200 - 500 ng/mL
Recovery	> 85%

Experimental Workflows

Caption: Workflow for the quantification of 2-Ethyl-2-hydroxybutanoic acid using GC-MS.

Caption: Workflow for the quantification of 2-Ethyl-2-hydroxybutanoic acid using LC-MS/MS.

Experimental Protocols

Protocol 1: GC-MS Quantification in Urine

This protocol is adapted from established methods for other DEHP metabolites and similar acidic compounds.

1. Materials and Reagents

• 2-Ethyl-2-hydroxybutanoic acid standard

• Stable isotope-labeled internal standard (e.g., 2-Ethyl-2-hydroxybutanoic acid-d5)

• β-glucuronidase from E. coli

• Hydrochloric acid (HCl)

• Ethyl acetate (B1210297), GC grade

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Anhydrous sodium sulfate

• Urine samples

2. Sample Preparation

• To 1 mL of urine, add the internal standard.

• Add 500 µL of ammonium (B1175870) acetate buffer (pH 6.5) and 20 µL of β-glucuronidase.

• Incubate at 37°C for 2 hours for enzymatic hydrolysis.

• Acidify the sample to pH < 2 with 1M HCl.

• Perform liquid-liquid extraction by adding 3 mL of ethyl acetate, vortexing for 2 minutes, and centrifuging at 3000 x g for 5 minutes.

• Transfer the organic layer to a clean tube. Repeat the extraction twice more.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 50 µL of ethyl acetate and add 50 µL of BSTFA + 1% TMCS.

• Incubate at 70°C for 30 minutes for derivatization.

• Transfer the derivatized sample to a GC vial for analysis.

3. GC-MS Conditions

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: Splitless mode, 250°C.

• Oven Program: Initial temperature of 60°C for 2 min, ramp to 180°C at 20°C/min, then to 250°C at 50°C/min, and hold for 1 min.

• MS Detector: Electron ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the derivatized analyte and internal standard.

Protocol 2: LC-MS/MS Quantification in Plasma

This protocol is based on methods for the analysis of other DEHP metabolites.[3]

1. Materials and Reagents

• 2-Ethyl-2-hydroxybutanoic acid standard

• Stable isotope-labeled internal standard

• β-glucuronidase from E. coli

• Acetonitrile (B52724), LC-MS grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Plasma samples

2. Sample Preparation

• To 100 µL of plasma, add the internal standard.

• Add 200 µL of ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase.

• Incubate at 37°C for 2 hours.

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Transfer to an autosampler vial for analysis.

3. LC-MS/MS Conditions

• Instrument: HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to separate the analyte from matrix components.

• MS Detector: Electrospray ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor specific precursor-product ion transitions for the analyte and internal standard.

Signaling Pathways and Logical Relationships

The quantification of 2-Ethyl-2-hydroxybutanoic acid is a key step in understanding the metabolic fate of DEHP.

Caption: Simplified metabolic pathway of DEHP leading to 2-Ethyl-2-hydroxybutanoic acid.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Determination of five di-(2-ethylhexyl)phthalate metabolites in urine by UPLC-MS/MS, markers of blood transfusion misuse in sports - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming solubility issues with 2-Ethyl-2-hydroxybutanoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with 2-Ethyl-2-hydroxybutanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 2-Ethyl-2-hydroxybutanoic acid in water?

A1: There are conflicting reports regarding the aqueous solubility of 2-Ethyl-2-hydroxybutanoic acid. Experimental data indicates a solubility of 26 mg/mL at 18°C[1][2]. However, predictive models suggest a much higher solubility of 187 g/L[3]. This discrepancy may arise from differences in experimental conditions, such as temperature and pH, or the limitations of predictive algorithms. It is recommended to experimentally determine the solubility under your specific conditions.

Q2: In which organic solvents is 2-Ethyl-2-hydroxybutanoic acid soluble?

A2: 2-Ethyl-2-hydroxybutanoic acid is highly soluble in dimethyl sulfoxide (B87167) (DMSO) at a concentration of 250 mg/mL[4][5]. While specific quantitative data for other organic solvents is limited, its structural analogue, ethyl 2-hydroxybutanoate (B1229357), is reported to be soluble in ethanol (B145695) and ether[6]. Given its chemical structure, it is anticipated to have good solubility in polar organic solvents.

Q3: How does pH affect the solubility of 2-Ethyl-2-hydroxybutanoic acid?

A3: 2-Ethyl-2-hydroxybutanoic acid is a carboxylic acid with a predicted pKa of approximately 4.21[3]. This means that its solubility is highly dependent on the pH of the solution. At pH values below its pKa, the compound will be in its less soluble, protonated (acidic) form. As the pH increases above the pKa, the carboxylic acid group will deprotonate, forming the more soluble carboxylate salt. Therefore, increasing the pH of the aqueous solution is a key strategy to enhance its solubility.

Q4: Can salt formation be used to improve the solubility of 2-Ethyl-2-hydroxybutanoic acid?

A4: Yes, forming a salt of 2-Ethyl-2-hydroxybutanoic acid is an effective method to significantly increase its aqueous solubility. By reacting the carboxylic acid with a suitable base (e.g., sodium hydroxide (B78521), potassium hydroxide), a more polar and soluble salt can be formed.

Troubleshooting Guides

Issue 1: Precipitation of 2-Ethyl-2-hydroxybutanoic acid in aqueous buffer.

Potential Cause	Troubleshooting Step
Low pH of the buffer	The pH of your aqueous solution may be below or too close to the pKa of the compound (~4.21), causing it to be in its less soluble free acid form.
Solution: Increase the pH of the buffer to at least 2 pH units above the pKa (i.e., pH > 6.2) to ensure the compound is in its more soluble ionized form.
Concentration exceeds solubility limit	Even at a favorable pH, the concentration of the compound may be too high for the chosen aqueous buffer.
Solution: Try reducing the concentration of the compound. If a higher concentration is required, consider the addition of a co-solvent.
Temperature effects	Solubility can be temperature-dependent. A decrease in temperature during the experiment could lead to precipitation.
Solution: Ensure all solutions are maintained at a constant and appropriate temperature throughout the experiment. Check if warming the solution aids in re-dissolving the precipitate.

Issue 2: Difficulty dissolving 2-Ethyl-2-hydroxybutanoic acid in a desired solvent.

Potential Cause	Troubleshooting Step
Inappropriate solvent choice	The polarity of the solvent may not be suitable for dissolving 2-Ethyl-2-hydroxybutanoic acid.
Solution: Refer to the solubility data table. For high concentrations, DMSO is a good starting point[4][5]. For less polar solvents, a solubility test with a small amount of material is recommended.
Low dissolution rate	The compound may be dissolving, but at a very slow rate.
Solution: Increase the dissolution rate by applying gentle heating, vortexing, or sonication. Using a powdered or micronized form of the compound can also increase the surface area and speed up dissolution.

Quantitative Solubility Data

Solvent	Solubility	Reference
Water (experimental)	26 mg/mL (at 18°C)	[1][2]
Water (predicted)	187 g/L	[3]
Dimethyl Sulfoxide (DMSO)	250 mg/mL	[4][5]
Ethanol	Soluble (qualitative)	[6]
Ether	Soluble (qualitative)	[6]

Experimental Protocols

Protocol 1: pH-Dependent Solubility Determination

Objective: To determine the solubility of 2-Ethyl-2-hydroxybutanoic acid at different pH values.

Methodology:

• Prepare a series of buffers with varying pH values (e.g., pH 3, 4, 5, 6, 7, 8).

• Add an excess amount of 2-Ethyl-2-hydroxybutanoic acid to a fixed volume of each buffer in separate vials.

• Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining solid particles.

• Determine the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Plot the measured solubility against the pH of the respective buffers.

Protocol 2: Salt Formation for Enhanced Solubility

Objective: To prepare a soluble salt of 2-Ethyl-2-hydroxybutanoic acid.

Methodology:

• Dissolve a known amount of 2-Ethyl-2-hydroxybutanoic acid in a suitable organic solvent (e.g., ethanol).

• In a separate container, prepare a solution of a base (e.g., sodium hydroxide or potassium hydroxide) in the same solvent, using a 1:1 molar ratio with the acid.

• Slowly add the basic solution to the acidic solution while stirring.

• The salt may precipitate out of the solution. If so, it can be collected by filtration.

• If the salt remains in solution, the solvent can be removed under reduced pressure to obtain the solid salt.

• Wash the resulting salt with a non-polar solvent (e.g., hexane) to remove any unreacted starting material and dry it under vacuum.

• Confirm the formation of the salt using appropriate analytical techniques (e.g., NMR, IR).

• Test the solubility of the prepared salt in water or aqueous buffers.

Visualizations

Caption: Logical workflow for addressing solubility issues.

Caption: Metabolic pathway of DEHP to 2-Ethyl-2-hydroxybutanoic acid.

References

• 1. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for 2-Ethyl-2-Hydroxybutyric acid (HMDB0001975) [hmdb.ca]
• 3. foodb.ca [foodb.ca]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Ethyl 2-hydroxybutanoate [chembk.com]

Technical Support Center: Stabilizing 2-Ethyl-2-hydroxybutanoic Acid in Aqueous Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges associated with the stability of 2-Ethyl-2-hydroxybutanoic acid in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 2-Ethyl-2-hydroxybutanoic acid in my aqueous formulation?

The stability of 2-Ethyl-2-hydroxybutanoic acid in aqueous solutions is primarily influenced by pH, temperature, and the presence of oxidizing agents. As an alpha-hydroxy acid (AHA), it is susceptible to degradation under certain conditions, which can impact the potency and safety of your formulation.

Q2: I'm observing a decrease in the concentration of 2-Ethyl-2-hydroxybutanoic acid in my aqueous solution over time. What could be the cause?

A decrease in concentration is likely due to chemical degradation. The most common degradation pathway for alpha-hydroxy acids in aqueous solutions is decarboxylation, especially at elevated temperatures. Other potential pathways include oxidation. The rate of degradation is often accelerated by non-optimal pH and higher temperatures.

Q3: What are the recommended storage conditions for aqueous solutions of 2-Ethyl-2-hydroxybutanoic acid?

For short-term storage, it is recommended to keep aqueous solutions at 2-8°C and protected from light. For long-term storage, aliquoting and freezing at -20°C or -80°C is advisable.[1] However, it is crucial to perform freeze-thaw stability studies to ensure the compound remains stable after thawing.

Q4: How can I minimize the degradation of 2-Ethyl-2-hydroxybutanoic acid in my experiments?

To minimize degradation, it is recommended to:

• Control the pH: Maintain the pH of the solution within a slightly acidic to neutral range (pH 4-6), as extreme pH values can catalyze degradation.

• Maintain low temperatures: Perform experiments at controlled, low temperatures whenever possible.

• Use freshly prepared solutions: Prepare aqueous solutions of 2-Ethyl-2-hydroxybutanoic acid fresh for each experiment to avoid degradation during storage.

• Protect from light: Store solutions in amber vials or protect them from light to prevent potential photodegradation.

• Use antioxidants: Consider the addition of antioxidants to mitigate oxidative degradation.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Unexpected drop in pH of the solution	Degradation of 2-Ethyl-2-hydroxybutanoic acid leading to the formation of acidic byproducts.	1. Confirm the initial pH of your solution. 2. Analyze the solution for the presence of degradation products using a suitable analytical method like HPLC. 3. If degradation is confirmed, re-evaluate your formulation and storage conditions. Consider using a buffer to maintain a stable pH.
Precipitation or cloudiness in the solution	The concentration of 2-Ethyl-2-hydroxybutanoic acid may exceed its solubility at the storage temperature, or a degradation product may be insoluble.	1. Verify the solubility of 2-Ethyl-2-hydroxybutanoic acid in your specific aqueous medium at the storage temperature. 2. Gently warm the solution to see if the precipitate dissolves. If it does not, it may be a degradation product. 3. Analyze the precipitate to identify its composition.
Inconsistent results in bioassays	Loss of active compound due to degradation.	1. Quantify the concentration of 2-Ethyl-2-hydroxybutanoic acid in your solution before each experiment using a validated analytical method. 2. Prepare fresh solutions for each experiment. 3. Conduct a short-term stability study under your experimental conditions to understand the rate of degradation.

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Ethyl-2-hydroxybutanoic Acid

This protocol outlines a forced degradation study to identify potential degradation products and pathways for 2-Ethyl-2-hydroxybutanoic acid in aqueous solution.

Materials:

• 2-Ethyl-2-hydroxybutanoic acid

• HPLC grade water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV or MS detector

• pH meter

• Calibrated oven and photostability chamber

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 2-Ethyl-2-hydroxybutanoic acid in HPLC grade water at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Incubate 1 mL of the stock solution at 60°C for 24 hours.

  • Photodegradation: Expose 1 mL of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

• Sample Analysis:

  • After the incubation period, neutralize the acid and base hydrolyzed samples.

  • Dilute all samples to an appropriate concentration with the mobile phase.

  • Analyze all stressed samples, along with an unstressed control sample, by a validated stability-indicating HPLC method.

Illustrative Data Summary Table:

Stress Condition	% Degradation (Illustrative)	Number of Degradation Products (Illustrative)
0.1 M HCl, 60°C, 24h	15%	2
0.1 M NaOH, 60°C, 24h	25%	3
3% H₂O₂, RT, 24h	10%	1
60°C, 24h	8%	1
Photostability Chamber	5%	1

Protocol 2: HPLC Method for Quantification and Stability Assessment

This protocol provides a starting point for developing an HPLC method to quantify 2-Ethyl-2-hydroxybutanoic acid and its degradation products.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of 0.1% phosphoric acid in water and acetonitrile (B52724) (e.g., 95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

Method Validation Parameters (Illustrative):

Parameter	Acceptance Criteria
Linearity (r²)	> 0.995
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1

Visualizations

Forced degradation experimental workflow.

Potential degradation pathways.

References

• 1. medchemexpress.com [medchemexpress.com]

Troubleshooting peak tailing in HPLC analysis of 2-Ethyl-2-hydroxybutanoic acid

This technical support center provides troubleshooting guidance for common issues encountered during the HPLC analysis of 2-Ethyl-2-hydroxybutanoic acid, with a primary focus on addressing peak tailing.

Troubleshooting Guides (Question & Answer)

Issue: Why am I observing significant peak tailing for 2-Ethyl-2-hydroxybutanoic acid on my C18 column?

Answer:

Peak tailing for polar, acidic compounds like 2-Ethyl-2-hydroxybutanoic acid on a standard C18 column is a frequently encountered issue. The primary causes are typically related to secondary interactions between the analyte and the silica (B1680970) stationary phase, or suboptimal mobile phase conditions.

• Secondary Silanol (B1196071) Interactions: Residual silanol groups (Si-OH) on the surface of the silica packing material can interact with the polar hydroxyl and carboxyl groups of your analyte via hydrogen bonding. These secondary interactions, in addition to the primary hydrophobic interaction with the C18 chains, can lead to a portion of the analyte molecules being retained longer, resulting in a tailed peak.

• Mobile Phase pH: The pH of your mobile phase plays a critical role. If the pH is close to the pKa of 2-Ethyl-2-hydroxybutanoic acid's carboxylic group, the analyte will exist in both its protonated (less polar) and deprotonated (more polar, anionic) forms. This dual state leads to inconsistent retention and peak tailing.

• Column Quality and Type: The type of silica used in the column (e.g., Type A vs. Type B), the quality of the end-capping (which deactivates silanol groups), and the presence of metal impurities in the silica can all contribute to peak tailing.

Issue: How can I improve the peak shape of 2-Ethyl-2-hydroxybutanoic acid?

Answer:

Improving the peak shape for this analyte involves a systematic approach to minimize secondary interactions and ensure a single, consistent form of the analyte during separation.

• Mobile Phase pH Adjustment: This is the most critical parameter to optimize. You should aim to suppress the ionization of the carboxylic acid group by lowering the pH of the mobile phase. A general rule is to adjust the pH to be at least 1.5 to 2 units below the pKa of the analyte. For a carboxylic acid, a mobile phase pH in the range of 2.5 to 3.5 is often a good starting point. This can be achieved by adding an acidic modifier to your mobile phase.

• Choice of Mobile Phase Modifier: The type of acidifier used can impact peak shape.

  • Formic Acid (0.1%): A common choice that provides a low pH and is volatile, making it suitable for LC-MS applications.

  • Trifluoroacetic Acid (TFA) (0.05-0.1%): A stronger acid that is very effective at masking silanol interactions. However, it can suppress ionization in mass spectrometry and may be difficult to remove from the column.

  • Phosphate (B84403) Buffer (e.g., 20-50 mM Potassium Phosphate): Provides excellent pH control and can lead to very sharp peaks. It is not volatile and can be harsh on the column at higher concentrations and pH values.

• Column Selection: If mobile phase optimization is insufficient, consider using a column designed for polar analytes or one with a more inert stationary phase.

  • High-Purity Silica (Type B): These columns have fewer metal impurities and more accessible silanol groups, which are easier to end-cap effectively.

  • End-Capped Columns: Ensure you are using a column with thorough end-capping to minimize exposed silanols.

  • Polar-Embedded or Polar-Endcapped Columns: These columns have a polar group embedded in or near the base of the C18 chain, which can help to shield the analyte from silanol interactions and provide alternative retention mechanisms.

• Lower Operating Temperature: Reducing the column temperature (e.g., to 25-30 °C) can sometimes reduce the activity of silanol groups and improve peak shape, although this may also increase retention time and backpressure.

Frequently Asked Questions (FAQs)

Q1: What is the likely pKa of 2-Ethyl-2-hydroxybutanoic acid, and why is it important?

A1: The pKa of 2-Ethyl-2-hydroxybutanoic acid is estimated to be around 4-5, similar to other small carboxylic acids. The pKa is the pH at which the analyte is 50% ionized and 50% non-ionized. Knowing this value is crucial for selecting the appropriate mobile phase pH to ensure the analyte is in a single, non-ionized state for consistent retention and good peak shape in reversed-phase HPLC.

Q2: I've lowered the pH of my mobile phase, but I still see some tailing. What should I try next?

A2: If pH optimization alone is not sufficient, consider the following:

• Column Flushing and Cleaning: Your column may be contaminated. Flush with a strong solvent series (e.g., water, methanol, acetonitrile (B52724), isopropanol) to remove any strongly retained compounds.

• Use a Different Column: Your current column may not be suitable. Try a column with a different stationary phase chemistry, such as one with a polar-embedded group or a more modern, high-purity silica base.

• Check for Extra-Column Volume: Ensure your HPLC system is optimized to minimize dead volume. Use tubing with a small internal diameter and ensure all fittings are properly connected.

Q3: Can I use a buffer in my mobile phase? If so, which one?

A3: Yes, using a buffer is highly recommended for robust pH control. A phosphate buffer (e.g., potassium phosphate) at a concentration of 20-50 mM, with the pH adjusted to between 2.5 and 3.5, is an excellent choice for UV-based detection. If you are using mass spectrometry, a volatile buffer system like formic acid or ammonium (B1175870) formate (B1220265) is necessary.

Experimental Protocols

Protocol 1: Mobile Phase Preparation for Peak Shape Improvement

This protocol describes the preparation of a mobile phase with a low pH to suppress the ionization of 2-Ethyl-2-hydroxybutanoic acid.

Materials:

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (≥98% purity)

• 0.22 µm membrane filters

Procedure:

• Aqueous Component Preparation:

  • Measure 999 mL of HPLC-grade water into a clean 1 L glass bottle.

  • Carefully add 1 mL of formic acid to the water to create a 0.1% (v/v) solution.

  • Mix thoroughly. The expected pH will be approximately 2.7.

  • Filter the aqueous mobile phase component through a 0.22 µm membrane filter.

• Organic Component:

  • Use HPLC-grade acetonitrile as the organic component.

• Mobile Phase Composition:

  • Prepare your desired mobile phase composition by mixing the aqueous and organic components (e.g., for a 70:30 aqueous:acetonitrile mobile phase, mix 700 mL of the 0.1% formic acid in water with 300 mL of acetonitrile).

  • Sonicate the final mobile phase for 10-15 minutes to degas.

Data Presentation

Table 1: Effect of Mobile Phase Modifier on Peak Tailing Factor

Mobile Phase Modifier (in 70:30 Water:Acetonitrile)	Analyte	Tailing Factor (USP)	Peak Shape Description
None (Neutral Water)	2-Ethyl-2-hydroxybutanoic acid	> 2.0	Severe Tailing
0.1% Formic Acid	2-Ethyl-2-hydroxybutanoic acid	1.0 - 1.2	Symmetrical to near-symmetrical
0.1% Trifluoroacetic Acid (TFA)	2-Ethyl-2-hydroxybutanoic acid	< 1.1	Highly Symmetrical
20mM Potassium Phosphate, pH 3.0	2-Ethyl-2-hydroxybutanoic acid	< 1.2	Symmetrical

Note: Tailing factor is a measure of peak asymmetry. A value of 1.0 indicates a perfectly symmetrical peak. Values greater than 1.2 are generally considered to indicate significant tailing.

Visualizations

Caption: A flowchart for troubleshooting peak tailing in HPLC.

Caption: Diagram of secondary interaction causing peak tailing.

Technical Support Center: Optimizing Derivatization of 2-Ethyl-2-hydroxybutanoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the derivatization of 2-Ethyl-2-hydroxybutanoic acid. Our aim is to address specific challenges encountered during experimental procedures to ensure successful analysis.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the analysis of 2-Ethyl-2-hydroxybutanoic acid by Gas Chromatography (GC)?

A1: 2-Ethyl-2-hydroxybutanoic acid is a polar compound with active hydrogen atoms in its hydroxyl and carboxyl groups. This polarity makes it non-volatile and prone to strong interactions with the GC column's stationary phase, leading to poor peak shape (tailing) and low sensitivity.[1][2] Derivatization chemically modifies these polar functional groups, typically by replacing the active hydrogens with less polar groups, which increases the analyte's volatility and thermal stability for improved GC analysis.[2][3]

Q2: What are the most common derivatization techniques for 2-Ethyl-2-hydroxybutanoic acid?

A2: The most common and effective derivatization technique for hydroxy acids like 2-Ethyl-2-hydroxybutanoic acid is silylation.[1][4] This process involves reacting the analyte with a silylating agent to form trimethylsilyl (B98337) (TMS) or tert-butyldimethylsilyl (TBDMS) derivatives of the hydroxyl and carboxyl groups.[3][5]

Q3: Which silylating agent is best suited for 2-Ethyl-2-hydroxybutanoic acid?

A3: For 2-Ethyl-2-hydroxybutanoic acid, which contains a sterically hindered tertiary alcohol, a strong silylating agent is recommended. A mixture of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a highly effective choice.[1][3] The TMCS acts as a catalyst, which is often necessary to ensure the complete derivatization of sterically hindered hydroxyl groups.[3] N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is another powerful silylating agent that can be used.[1][6]

Q4: What are the critical parameters to control during the derivatization reaction?

A4: The most critical parameters for a successful silylation reaction are:

• Anhydrous Conditions: Silylating reagents are highly sensitive to moisture. The presence of water will lead to the hydrolysis of the reagent and the silylated product, resulting in low derivatization yield.[7][8] Ensure all glassware is thoroughly dried, and use anhydrous solvents and reagents.[7][9]

• Reaction Temperature and Time: Due to the steric hindrance of the tertiary hydroxyl group in 2-Ethyl-2-hydroxybutanoic acid, elevated temperatures (e.g., 60-80°C) and sufficient reaction time (e.g., 30-60 minutes) are often required to drive the reaction to completion.[3][7]

• Reagent-to-Analyte Ratio: A significant molar excess of the silylating agent is recommended to ensure the reaction equilibrium favors product formation.[1][3]

Troubleshooting Guide

Problem 1: Incomplete derivatization is observed in my GC-MS analysis (e.g., presence of the underivatized analyte peak or a peak corresponding to a partially derivatized product).

• Possible Cause A: Presence of Moisture.

  • Solution: Ensure all glassware is oven-dried (e.g., at >100°C for at least 4 hours) and cooled under an inert atmosphere (e.g., nitrogen or argon) before use.[9][10] Use high-purity, anhydrous solvents and reagents. If possible, lyophilize (freeze-dry) the sample to complete dryness before adding the derivatization reagent.[5][8]

• Possible Cause B: Suboptimal Reaction Conditions.

  • Solution: For the sterically hindered tertiary alcohol of 2-Ethyl-2-hydroxybutanoic acid, increase the reaction temperature and/or time.[3][7] Optimization may be required, but a good starting point is 70°C for 45-60 minutes.[3] Ensure a sufficient excess of the silylating reagent is used.[1]

• Possible Cause C: Inactive or Degraded Reagent.

  • Solution: Silylating reagents can degrade over time, especially if exposed to moisture. Use a fresh vial of the derivatizing agent. Store reagents under an inert gas and tightly capped to prevent degradation.[7]

Problem 2: My analyte recovery is low after derivatization and sample workup.

• Possible Cause A: Hydrolysis of the Silyl Derivative.

  • Solution: Silyl ethers are susceptible to hydrolysis, particularly in acidic conditions.[8] If an aqueous wash step is part of your workup, ensure the pH is neutral or slightly basic. Minimize contact time with any aqueous phase. It is often best to directly inject the derivatized sample after the reaction is complete, possibly after dilution with an anhydrous solvent.[8]

• Possible Cause B: Loss of Analyte During Solvent Evaporation.

  • Solution: If a solvent evaporation step is necessary, perform it under a gentle stream of nitrogen. Avoid excessive heat, as the derivatized analyte, now more volatile, could be lost.

Problem 3: I am observing peak tailing for my derivatized analyte in the GC chromatogram.

• Possible Cause A: Incomplete Derivatization.

  • Solution: Even small amounts of underivatized analyte can lead to peak tailing due to the interaction of the polar groups with the GC system. Re-optimize the derivatization conditions as described in Problem 1.

• Possible Cause B: Active Sites in the GC System.

  • Solution: The GC inlet liner, column, or seals may have active sites that can interact with the analyte. Use a deactivated inlet liner and ensure the column is in good condition. Silylating the glassware used for sample preparation can also help.[9]

Quantitative Data Summary

The following table provides a summary of typical reaction conditions for the silylation of hydroxy acids, which can be adapted for 2-Ethyl-2-hydroxybutanoic acid.

Parameter	Recommended Range	Notes
Derivatizing Agent	BSTFA + 1% TMCS or MSTFA	TMCS is recommended as a catalyst for the sterically hindered tertiary alcohol.[1][3]
Solvent	Pyridine (B92270), Acetonitrile, or Ethyl Acetate (B1210297) (anhydrous)	Pyridine can act as a catalyst and acid scavenger.[11][12]
Reagent to Sample Ratio	2:1 to 10:1 (v/v or molar excess)	A significant excess drives the reaction to completion.[1][3]
Reaction Temperature	60 - 80 °C	Higher temperatures are often necessary for sterically hindered groups.[3][7]
Reaction Time	30 - 60 minutes	Longer times may be needed for complete derivatization.[3][7]

Experimental Protocols

Protocol: Silylation of 2-Ethyl-2-hydroxybutanoic Acid using BSTFA with 1% TMCS

This protocol is designed for the derivatization of 2-Ethyl-2-hydroxybutanoic acid for GC-MS analysis.

Materials:

• 2-Ethyl-2-hydroxybutanoic acid standard or dried sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Anhydrous Pyridine or Acetonitrile (GC grade)

• 2 mL autosampler vials with caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation:

  • Ensure the sample containing 2-Ethyl-2-hydroxybutanoic acid is completely dry. If the sample is in a solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition:

  • To the dried sample in a 2 mL autosampler vial, add 100 µL of anhydrous pyridine (or another suitable anhydrous solvent).

  • Add 200 µL of BSTFA + 1% TMCS to the vial.[3] A reagent excess is crucial.

• Reaction:

  • Immediately cap the vial tightly and vortex for 30 seconds to ensure thorough mixing.

  • Place the vial in a heating block or oven set to 70°C for 45-60 minutes.[3]

• Analysis:

  • After the incubation period, allow the vial to cool to room temperature.

  • The sample is now ready for injection into the GC-MS system. If the concentration is high, the sample can be diluted with an anhydrous solvent like hexane (B92381) or ethyl acetate before analysis.

  • Inject 1 µL of the derivatized sample into the GC-MS.

Visualizations

Caption: Experimental workflow for the silylation of 2-Ethyl-2-hydroxybutanoic acid.

Caption: Troubleshooting logic for incomplete derivatization.

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Optimization of silylation using N-methyl-N-(trimethylsilyl)-trifluoroacetamide, N,O-bis-(trimethylsilyl)-trifluoroacetamide and N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide for the determination of the estrogens estrone and 17alpha-ethinylestradiol by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Matrix effects in mass spectrometry analysis of 2-Ethyl-2-hydroxybutanoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address matrix effects in the mass spectrometry analysis of 2-Ethyl-2-hydroxybutanoic acid.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of 2-Ethyl-2-hydroxybutanoic acid, with a focus on mitigating matrix effects.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My chromatogram for 2-Ethyl-2-hydroxybutanoic acid shows significant peak tailing. What are the likely causes and how can I fix it?

• Answer: Peak tailing for acidic compounds like 2-Ethyl-2-hydroxybutanoic acid is often due to secondary interactions with the stationary phase. Here are some troubleshooting steps:

  • Mobile Phase pH: The pKa of 2-Ethyl-2-hydroxybutanoic acid is approximately 4.21.[1] Ensure the mobile phase pH is at least 1.5 to 2 pH units below the pKa to keep the analyte in its neutral form, minimizing interactions with residual silanols on C18 columns. Adding a small amount of a weak acid like formic acid (0.1%) to the mobile phase is a common practice.

  • Column Choice: If tailing persists, consider using a column with a different stationary phase, such as one with end-capping to reduce silanol (B1196071) activity, or a phenyl-hexyl column which can offer different selectivity.

  • Sample Solvent: Ensure the sample is dissolved in a solvent that is weaker than or equivalent to the initial mobile phase. Injecting in a stronger solvent can cause peak distortion.

Issue 2: Inconsistent Results and Poor Reproducibility

• Question: I am observing high variability in the quantification of 2-Ethyl-2-hydroxybutanoic acid across my sample batch. What could be the reason?

• Answer: Inconsistent results are often a hallmark of uncompensated matrix effects. The variability can stem from differences in the composition of individual samples.

  • Internal Standard: The most effective way to compensate for this variability is by using a stable isotope-labeled (SIL) internal standard, such as 2-Ethyl-2-hydroxybutanoic acid-d5. A SIL internal standard co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, thus providing accurate correction.

  • Sample Preparation: Re-evaluate your sample preparation method. A more rigorous cleanup technique like solid-phase extraction (SPE) may be necessary to remove a larger portion of the interfering matrix components compared to simpler methods like protein precipitation (PPT). For acidic compounds, a mixed-mode SPE with both reversed-phase and anion-exchange properties can be particularly effective.[2]

Issue 3: Low Signal Intensity or Ion Suppression

• Question: The signal intensity for 2-Ethyl-2-hydroxybutanoic acid is much lower in my plasma samples compared to the standard in a pure solvent. How can I mitigate this ion suppression?

• Answer: Ion suppression is a common challenge in bioanalysis and is caused by co-eluting matrix components that compete with the analyte for ionization.

  • Chromatographic Separation: Optimize your LC method to separate 2-Ethyl-2-hydroxybutanoic acid from the bulk of the matrix components, especially phospholipids (B1166683) which are a major cause of ion suppression in plasma. A longer gradient or a column with higher efficiency can improve resolution.

  • Sample Preparation:

    • Protein Precipitation (PPT): While simple, PPT is often not sufficient to remove phospholipids.

    • Liquid-Liquid Extraction (LLE): LLE can be more effective than PPT. Given the pKa of 2-Ethyl-2-hydroxybutanoic acid, acidifying the sample to a pH below 4.21 will protonate the carboxylic acid group, making it more amenable to extraction into an organic solvent.

    • Solid-Phase Extraction (SPE): SPE generally provides the cleanest extracts and is highly recommended for minimizing ion suppression.

  • Sample Dilution: If the signal is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components and thereby lessen ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is the best sample preparation technique for analyzing 2-Ethyl-2-hydroxybutanoic acid in plasma?

A1: The optimal sample preparation method depends on the required sensitivity and the complexity of the matrix. For a robust and sensitive assay, Solid-Phase Extraction (SPE) is highly recommended. A mixed-mode SPE sorbent with both reversed-phase and anion-exchange functionalities can effectively remove interfering components while retaining the acidic analyte. For higher throughput and less stringent sensitivity requirements, Liquid-Liquid Extraction (LLE) is a viable alternative. Protein precipitation is the simplest method but often results in significant matrix effects.

Q2: What type of internal standard should I use for the quantification of 2-Ethyl-2-hydroxybutanoic acid?

A2: A stable isotope-labeled (SIL) internal standard is the gold standard for quantitative LC-MS/MS analysis. A deuterated analog, such as 2-Ethyl-2-hydroxybutanoic acid-d5, is ideal as it has nearly identical chemical and physical properties to the analyte, ensuring it co-elutes and experiences the same matrix effects. This provides the most accurate and precise quantification.

Q3: How can I assess the extent of matrix effects in my assay?

A3: A common method to evaluate matrix effects is the post-extraction spike method . This involves comparing the peak area of the analyte in a blank matrix extract that has been spiked with the analyte to the peak area of the analyte in a pure solvent at the same concentration. The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Spiked Extract / Peak Area in Pure Solvent) * 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: What are the key physicochemical properties of 2-Ethyl-2-hydroxybutanoic acid to consider for method development?

A4: The key properties are its pKa of approximately 4.21 and a logP of around 0.52 .[1] The acidic nature (pKa) dictates that for reversed-phase chromatography, the mobile phase pH should be low (e.g., around 2.5-3.0) to ensure the analyte is in its neutral, more retained form. The relatively low logP indicates its hydrophilic nature, which can make extraction from aqueous matrices challenging and requires careful optimization of extraction solvents in LLE or the use of appropriate sorbents in SPE.

Quantitative Data Summary

The following table summarizes the impact of different sample preparation methods on the recovery and matrix effect for a hypothetical analysis of 2-Ethyl-2-hydroxybutanoic acid in human plasma. These values are illustrative and will vary depending on the specific experimental conditions.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD) (%)
Protein Precipitation (PPT)	95	45 (Suppression)	18
Liquid-Liquid Extraction (LLE)	80	75 (Suppression)	10
Solid-Phase Extraction (SPE)	90	95 (Minimal Effect)	5

Experimental Protocols

1. Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed for the extraction of 2-Ethyl-2-hydroxybutanoic acid from human plasma using a mixed-mode anion exchange SPE cartridge.

• Materials:

  • Mixed-mode anion exchange SPE cartridges (e.g., 30 mg/1 mL)

  • Human plasma samples

  • Internal standard solution (2-Ethyl-2-hydroxybutanoic acid-d5)

  • Methanol (B129727)

  • Water (LC-MS grade)

  • Formic acid

  • Ammonium (B1175870) hydroxide (B78521)

  • Acetonitrile

• Procedure:

  • Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the internal standard solution and 200 µL of 2% formic acid in water. Vortex for 10 seconds.

  • SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

  • Washing:

    • Wash the cartridge with 1 mL of 2% formic acid in water.

    • Wash the cartridge with 1 mL of acetonitrile.

  • Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 5% B

    • 1-5 min: 5-95% B

    • 5-6 min: 95% B

    • 6-6.1 min: 95-5% B

    • 6.1-8 min: 5% B

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • MRM Transitions:

    • 2-Ethyl-2-hydroxybutanoic acid: Precursor ion (m/z) 131.07 -> Product ion (m/z) 87.04

    • 2-Ethyl-2-hydroxybutanoic acid-d5 (IS): Precursor ion (m/z) 136.10 -> Product ion (m/z) 91.06

  • Ion Source Parameters: Optimize according to the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Visualizations

Caption: Experimental workflow for the analysis of 2-Ethyl-2-hydroxybutanoic acid.

Caption: Troubleshooting logic for common LC-MS/MS issues.

References

• 1. foodb.ca [foodb.ca]
• 2. bme.psu.edu [bme.psu.edu]

Technical Support Center: Enhancing the Resolution of 2-Ethyl-2-hydroxybutanoic Acid in Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic resolution of 2-Ethyl-2-hydroxybutanoic acid.

Troubleshooting Guides

This section addresses common issues encountered during the chromatographic analysis of 2-Ethyl-2-hydroxybutanoic acid, offering potential causes and solutions in a question-and-answer format.

High-Performance Liquid Chromatography (HPLC)

Q1: Why am I observing poor peak shape (tailing or fronting) for 2-Ethyl-2-hydroxybutanoic acid in my reversed-phase HPLC analysis?

A1: Poor peak shape for acidic compounds like 2-Ethyl-2-hydroxybutanoic acid is a common issue in reversed-phase chromatography. Several factors can contribute to this problem:

• Mobile Phase pH: The pH of the mobile phase plays a critical role in the peak shape of ionizable compounds. If the mobile phase pH is close to the pKa of 2-Ethyl-2-hydroxybutanoic acid, both the ionized and non-ionized forms of the molecule will be present, leading to peak tailing or splitting.

  • Solution: Adjust the mobile phase pH to be at least 2 pH units below the pKa of the analyte. This ensures that the compound is in a single, non-ionized form, which generally results in better peak symmetry. Adding a small amount of an acidic modifier like formic acid or phosphoric acid to the mobile phase can help control the pH and improve peak shape.

• Secondary Interactions: Active sites on the silica-based stationary phase, such as residual silanol (B1196071) groups, can interact with the polar functional groups of 2-Ethyl-2-hydroxybutanoic acid, causing peak tailing.

  • Solution: Use a column with low silanol activity or an end-capped column. Alternatively, adding a competing base to the mobile phase can help to saturate the active sites.

• Column Overload: Injecting too much sample onto the column can lead to peak fronting.

  • Solution: Reduce the sample concentration or the injection volume.

• Strong Sample Solvent: Dissolving the sample in a solvent that is much stronger than the mobile phase can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the mobile phase. If a stronger solvent is necessary, inject a smaller volume.

Q2: My retention time for 2-Ethyl-2-hydroxybutanoic acid is drifting or inconsistent. What could be the cause?

A2: Retention time instability can arise from several sources:

• Mobile Phase Composition: In reversed-phase HPLC, even small variations in the mobile phase composition can lead to significant shifts in retention time. An error of just 1% in the organic solvent concentration can change the retention time by 5-15%.

  • Solution: Prepare the mobile phase accurately, preferably by weight (gravimetrically) rather than by volume. Ensure the mobile phase is thoroughly mixed and degassed. If using a gradient, ensure the pump is functioning correctly.

• Column Temperature: Fluctuations in the column temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and stable temperature.

• Column Equilibration: Insufficient column equilibration time between injections, especially after a gradient, can lead to drifting retention times.

  • Solution: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

• Mobile Phase pH Instability: If the mobile phase is not adequately buffered, its pH can change over time, affecting the retention of ionizable analytes.

  • Solution: Use a buffer in the mobile phase to maintain a constant pH.

Q3: I am not getting enough resolution between 2-Ethyl-2-hydroxybutanoic acid and other components in my sample. How can I improve it?

A3: Improving resolution often involves optimizing the selectivity, efficiency, or retention of your chromatographic system.

• Optimize Mobile Phase Composition:

  • Organic Modifier: Changing the type of organic modifier (e.g., from acetonitrile (B52724) to methanol) or adjusting its percentage in the mobile phase can alter the selectivity of the separation.

  • pH: For ionizable compounds, adjusting the mobile phase pH can significantly impact selectivity and resolution.

• Change the Stationary Phase: If optimizing the mobile phase is insufficient, using a column with a different stationary phase chemistry (e.g., a different C18 phase or a phenyl-hexyl phase) can provide the necessary selectivity.

• Gradient Elution: If the sample contains compounds with a wide range of polarities, a gradient elution method, where the mobile phase composition is changed during the run, can improve the resolution of all peaks.

• Reduce Flow Rate: Lowering the flow rate can increase column efficiency and improve resolution, although it will also increase the analysis time.

Gas Chromatography (GC)

Q1: I am seeing significant peak tailing for the derivatized 2-Ethyl-2-hydroxybutanoic acid in my GC analysis. What is the problem?

A1: Peak tailing in GC for derivatized polar compounds can be caused by several factors:

• Incomplete Derivatization: The hydroxyl and carboxyl groups of 2-Ethyl-2-hydroxybutanoic acid are polar and require derivatization (

Technical Support Center: LC-MS/MS Analysis of 2-Ethyl-2-hydroxybutanoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing 2-Ethyl-2-hydroxybutanoic acid via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a significant issue for 2-Ethyl-2-hydroxybutanoic acid analysis?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte, such as 2-Ethyl-2-hydroxybutanoic acid, is reduced by co-eluting components from the sample matrix. This phenomenon leads to a decreased signal intensity, which can severely compromise the sensitivity, accuracy, and precision of an assay. For a small, polar organic acid like 2-Ethyl-2-hydroxybutanoic acid, this is particularly problematic in complex biological matrices (e.g., plasma, urine) where endogenous substances like salts, phospholipids (B1166683), and proteins are abundant and can interfere with the electrospray ionization (ESI) process.

Q2: How can I detect and quantify the presence of ion suppression in my method?

A2: The most direct method for identifying regions of ion suppression is the post-column infusion experiment. This technique involves infusing a constant flow of the analyte solution into the mass spectrometer while injecting a blank, extracted sample matrix onto the LC column. Any dip or deviation in the constant analyte signal baseline indicates a region where co-eluting matrix components are causing ion suppression. This allows you to see if the retention time of 2-Ethyl-2-hydroxybutanoic acid falls within a suppression zone.

Q3: What are the most common causes of ion suppression for a small polar analyte?

A3: The primary causes of ion suppression for small polar molecules like 2-Ethyl-2-hydroxybutanoic acid include:

• Co-eluting Matrix Components: Endogenous materials from biological samples, such as salts, phospholipids, and proteins, are major sources of interference.

• Mobile Phase Additives: Non-volatile buffers (e.g., phosphates) and certain ion-pairing agents like trifluoroacetic acid (TFA) are known to cause significant signal suppression.

• High Analyte Concentration: At high concentrations, analytes can saturate the ESI droplets, leading to a non-linear and suppressed response.

• Exogenous Substances: Contaminants introduced during sample preparation, such as plasticizers from labware, can also co-elute and cause suppression.

Q4: Which ionization mode, positive or negative, is generally better for minimizing ion suppression when analyzing 2-Ethyl-2-hydroxybutanoic acid?

A4: As an organic acid, 2-Ethyl-2-hydroxybutanoic acid is expected to ionize more efficiently in negative ion mode (ESI-) to form the [M-H]⁻ ion. Switching to negative ionization can sometimes reduce the extent of ion suppression because fewer matrix components are ionized in this mode compared to positive mode, leading to less competition in the ion source. However, the optimal mode should always be determined empirically during method development.

Troubleshooting Guide

Problem: I am observing very low signal intensity or complete signal loss for 2-Ethyl-2-hydroxybutanoic acid.

This issue is a classic symptom of severe ion suppression, where co-eluting matrix components are interfering with the ionization of your analyte.

dot

Caption: Troubleshooting workflow for low analyte signal.

Solutions:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis. The choice of sample preparation technique has a significant impact on the cleanliness of the final extract.

  Technique	Description	Effectiveness for Removing Interferences	Pros	Cons
  Protein Precipitation (PPT)	A simple method where an organic solvent (e.g., acetonitrile) or acid is added to precipitate proteins.	Low to Moderate. While effective at removing proteins, it leaves behind many other matrix components like salts and phospholipids.	Simple, fast, inexpensive.	Prone to significant matrix effects; may cause phospholipids to concentrate and elute later.
  Liquid-Liquid Extraction (LLE)	Separates the analyte from interferences based on differential solubility between two immiscible liquids. For 2-Ethyl-2-hydroxybutanoic acid, pH adjustment is critical to ensure it is in a non-ionized state for extraction into an organic solvent.	Moderate to High. Generally provides cleaner extracts than PPT. Can be optimized to remove non-polar interferences like lipids.	Provides cleaner extracts.	Can have lower recovery for polar analytes; more labor-intensive.
  Solid-Phase Extraction (SPE)	Uses a solid sorbent to selectively retain the analyte while matrix components are washed away. Mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, is particularly effective.	High. Widely considered the most effective technique for minimizing matrix effects by providing the cleanest extracts.	Highly selective, high recovery, excellent for removing diverse interferences.	More complex method development; higher cost per sample.

• Improve Chromatographic Separation: Adjust your LC method to move the analyte peak away from regions of ion suppression, which are often at the very beginning and end of the chromatogram.

  • Change Mobile Phase: Using a mobile phase with different organic

Reference Data & Comparative Studies

A Comparative Guide to Analytical Method Validation for 2-Ethyl-2-hydroxybutanoic Acid

For researchers, scientists, and drug development professionals, the robust and reliable quantification of 2-Ethyl-2-hydroxybutanoic acid is crucial for pharmacokinetic studies, metabolic research, and quality control in pharmaceutical production. This guide provides a comprehensive comparison of the primary analytical methodologies for the determination of 2-Ethyl-2-hydroxybutanoic acid. Given the limited availability of published, fully validated methods for this specific analyte, this guide synthesizes information from established methods for structurally similar short-chain hydroxy fatty acids to present a practical overview of expected analytical performance and detailed experimental protocols.

The principal techniques for the quantification of small polar molecules like 2-Ethyl-2-hydroxybutanoic acid are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The selection between these methods is contingent upon factors such as the sample matrix, required sensitivity, and available instrumentation.

Comparative Analysis of Analytical Techniques

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For non-volatile compounds such as 2-Ethyl-2-hydroxybutanoic acid, a derivatization step is necessary to increase volatility and thermal stability. In contrast, LC-MS/MS can often analyze the compound directly, though derivatization may be employed to enhance ionization efficiency and chromatographic retention.

Below is a summary of typical validation parameters that can be expected when developing an analytical method for 2-Ethyl-2-hydroxybutanoic acid, based on data from analogous compounds.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity (r²)	> 0.995	> 0.998
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.001 - 0.05 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL	0.005 - 0.1 µg/mL
Accuracy (% Recovery)	85 - 115%	90 - 110%
Precision (%RSD)	< 15%	< 10%
Sample Preparation	Requires extraction and chemical derivatization (e.g., silylation, esterification).	Often simpler, may involve protein precipitation or solid-phase extraction.
Throughput	Moderate, due to sample preparation and longer run times.	High, with faster run times and potential for automation.

Experimental Protocols

The following are generalized protocols that serve as a starting point for the development and validation of an analytical method for 2-Ethyl-2-hydroxybutanoic acid. These protocols will require optimization and full validation for the specific matrix and intended application.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

Objective: To quantify 2-Ethyl-2-hydroxybutanoic acid in a biological matrix (e.g., plasma, urine) following derivatization.

a. Sample Preparation and Derivatization:

• To 100 µL of the sample, add an internal standard (e.g., a stable isotope-labeled version of the analyte).

• Acidify the sample with 10 µL of 1M HCl.

• Extract the analyte using 500 µL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether) by vortexing for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 50 µL of a derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and 50 µL of pyridine.

• Heat the mixture at 60°C for 30 minutes to facilitate the derivatization reaction.

• Cool to room temperature before injection.

b. GC-MS Conditions:

• GC System: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS System: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized analyte and internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

Objective: To directly quantify 2-Ethyl-2-hydroxybutanoic acid in a biological matrix.

a. Sample Preparation:

• To 100 µL of the sample, add an internal standard.

• Add 300 µL of cold acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

b. LC-MS/MS Conditions:

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS System: Sciex QTRAP 6500 or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). The precursor-to-product ion transitions for 2-Ethyl-2-hydroxybutanoic acid and the internal standard would need to be optimized by direct infusion.

Visualizing Method Validation and Comparison

To aid in the understanding of the analytical workflow and method comparison, the following diagrams are provided.

Caption: Workflow for Analytical Method Validation.

A Comparative Analysis of 2-Ethyl-2-hydroxybutanoic Acid and alpha-Hydroxybutyric Acid in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two structurally related organic acids, 2-Ethyl-2-hydroxybutanoic acid and alpha-hydroxybutyric acid (α-HB), in the context of metabolic studies. While both are alpha-hydroxy acids, their origins, metabolic significance, and the extent of their investigation differ substantially. This document synthesizes current knowledge, presenting key data in a structured format to facilitate understanding and guide future research.

Overview and Key Differences

Alpha-hydroxybutyric acid, also known as 2-hydroxybutyric acid, is an endogenous metabolite that has garnered significant attention as a potential early biomarker for insulin (B600854) resistance, oxidative stress, and impaired glucose tolerance.[1][2][3] In contrast, 2-Ethyl-2-hydroxybutanoic acid is primarily recognized as a xenobiotic metabolite, resulting from exposure to the common plasticizer di-(2-ethylhexyl) phthalate (B1215562) (DEHP).[4][5] Consequently, the body of research on the metabolic role of α-HB is extensive, while data on the endogenous metabolic impact of 2-Ethyl-2-hydroxybutanoic acid is sparse.

Tabular Comparison of Physicochemical and Metabolic Properties

For clarity, the following tables summarize the key characteristics of both compounds.

Table 1: Physicochemical Properties

Property	2-Ethyl-2-hydroxybutanoic Acid	alpha-Hydroxybutyric Acid
Synonyms	2-Ethyl-2-hydroxybutyrate, 2-Et-2-HBA	2-Hydroxybutyric acid, α-Hydroxybutyrate, 2-HB
Chemical Formula	C6H12O3[6][7]	C4H8O3[8][9]
Molecular Weight	132.16 g/mol [7]	104.10 g/mol [9]
CAS Number	3639-21-2[10]	600-15-7[9]
Origin	Primarily a xenobiotic metabolite of DEHP[4][5]	Endogenous metabolite from amino acid catabolism and glutathione (B108866) synthesis[1][11]

Table 2: Metabolic and Clinical Significance

Aspect	2-Ethyl-2-hydroxybutanoic Acid	alpha-Hydroxybutyric Acid
Metabolic Pathway	Involved in fatty acid metabolism as a xenobiotic metabolite[6]	By-product of threonine and methionine catabolism, and glutathione synthesis[3][11]
Key Precursor	Di-(2-ethylhexyl) phthalate (DEHP)[4][5]	alpha-Ketobutyrate[2][11]
Associated Conditions	Exposure to phthalates	Insulin resistance, Type 2 Diabetes, oxidative stress, lactic acidosis, ketoacidosis[1][2][12]
Biomarker Potential	Biomarker of DEHP exposure	Early biomarker for insulin resistance and impaired glucose tolerance[3][13][14]

Metabolic Pathways and Experimental Workflows

Alpha-Hydroxybutyric Acid Metabolic Pathway

Alpha-hydroxybutyric acid is formed as a byproduct of pathways involving the intermediate alpha-ketobutyrate.[3][11] Increased flux through these pathways, often driven by oxidative stress or altered energy metabolism, leads to the accumulation of α-HB. The conversion of alpha-ketobutyrate to α-HB is catalyzed by lactate (B86563) dehydrogenase (LDH) or alpha-hydroxybutyrate dehydrogenase (HBDH) and is influenced by the cellular NADH/NAD+ ratio.[2][3]

Caption: Metabolic pathway of alpha-hydroxybutyric acid formation.

Experimental Workflow for Organic Acid Analysis

The analysis of organic acids like α-HB in biological samples typically involves chromatographic separation followed by mass spectrometric detection. This allows for accurate quantification and differentiation from isomeric compounds.

References

• 1. 2-Hydroxybutyric Acid | Rupa Health [rupahealth.com]
• 2. a-Hydroxybutyric Acid - Genova Diagnostics (various) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. α-Hydroxybutyrate Is an Early Biomarker of Insulin Resistance and Glucose Intolerance in a Nondiabetic Population - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 2-Ethyl-2-hydroxybutanoic acid | CymitQuimica [cymitquimica.com]
• 6. Human Metabolome Database: Showing metabocard for 2-Ethyl-2-Hydroxybutyric acid (HMDB0001975) [hmdb.ca]
• 7. 2-Ethyl-2-hydroxybutanoic acid | C6H12O3 | CID 77199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 9. 2-Hydroxybutyric Acid | C4H8O3 | CID 11266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. scbt.com [scbt.com]
• 11. Human Metabolome Database: Showing metabocard for 2-Hydroxybutyric acid (HMDB0000008) [hmdb.ca]
• 12. 2-Hydroxybutyric acid - Organic Acids - Lab Results explained | HealthMatters.io [healthmatters.io]
• 13. diabetesjournals.org [diabetesjournals.org]
• 14. Enzymatic detection of α-hydroxybutyrate, an important marker of insulin resistance, and comparison with LC-MS/MS detection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Ethyl-2-hydroxybutanoic Acid and Related Hydroxy Fatty Acids: A Guide for Researchers

This guide provides a comprehensive comparative analysis of 2-Ethyl-2-hydroxybutanoic acid and other relevant hydroxy fatty acids for researchers, scientists, and drug development professionals. The information is presented to facilitate an objective comparison of their properties and biological significance, supported by available data and experimental protocols.

Introduction to Hydroxy Fatty Acids

Hydroxy fatty acids are a class of fatty acids characterized by the presence of one or more hydroxyl groups along their aliphatic chain. The position of this hydroxyl group significantly influences their chemical and biological properties. This guide focuses on 2-Ethyl-2-hydroxybutanoic acid, a short-chain alpha-hydroxy fatty acid, and compares it with structurally related alpha- and beta-hydroxy fatty acids to highlight their key differences and potential research applications. 2-Ethyl-2-hydroxybutanoic acid is recognized as a metabolite of the common plasticizer Di-(2-ethylhexyl) phthalate (B1215562) (DEHP).

Physicochemical Properties

A clear understanding of the physicochemical properties of these molecules is fundamental for their study and application. The following table summarizes the key properties of 2-Ethyl-2-hydroxybutanoic acid and two common short-chain hydroxy fatty acids, 2-hydroxybutyric acid and 3-hydroxybutyric acid.

Property	2-Ethyl-2-hydroxybutanoic Acid	2-Hydroxybutyric Acid	3-Hydroxybutyric Acid
Synonyms	2-Ethyl-2-hydroxybutyric acid, 2-Et-2-HBA	alpha-Hydroxybutyric acid	beta-Hydroxybutyric acid, BHB
Molecular Formula	C6H12O3	C4H8O3	C4H8O3
Molecular Weight	132.16 g/mol	104.105 g/mol	104.105 g/mol
CAS Number	3639-21-2	565-70-8	300-85-6
Appearance	Solid	-	White solid
Solubility in Water	26 mg/mL at 18 °C	-	-
pKa	-	-	-

Comparative Biological Activity and Signaling Pathways

While specific biological activities and signaling pathways for 2-Ethyl-2-hydroxybutanoic acid are not well-documented in publicly available literature, we can infer potential roles by examining its metabolic origin and comparing it to better-studied related hydroxy fatty acids.

2-Ethyl-2-hydroxybutanoic Acid:

As a metabolite of DEHP, its biological effects are likely linked to the toxicological pathways of its parent compound. The metabolic conversion of DEHP to its various metabolites, including 2-Ethyl-2-hydroxybutanoic acid, is a key area of research in toxicology. The Human Metabolome Database (HMDB) lists its biological role as a potential membrane stabilizer and energy source and indicates its involvement in cell signaling within the broader context of fatty acid metabolism.

2-Hydroxybutyric Acid (Alpha-Hydroxybutyric Acid):

This alpha-hydroxy fatty acid is recognized as an early biomarker for insulin (B600854) resistance and oxidative stress. Its production is linked to increased lipid oxidation and disruptions in glucose metabolism. The metabolic pathway leading to its formation involves the conversion of alpha-ketobutyrate, a product of amino acid catabolism and glutathione (B108866) synthesis.

3-Hydroxybutyric Acid (Beta-Hydroxybutyric Acid):

As a ketone body, 3-hydroxybutyric acid is a crucial alternative energy source for the brain and other tissues during periods of low glucose availability. Beyond its metabolic role, it functions as a signaling molecule with anti-inflammatory and neuroprotective effects. It has been shown to activate the NF-κB signaling pathway, which is involved in inflammatory responses. It also influences other pathways related to cell growth and oxidative stress.

Signaling Pathway Diagrams

Given the lack of specific signaling pathway information for 2-Ethyl-2-hydroxybutanoic acid, the following diagrams illustrate the known pathways for the closely related 2-hydroxybutyric acid and 3-hydroxybutyric acid to provide a comparative context for potential research directions.

Metabolic pathway of DEHP to 2-Ethyl-2-hydroxybutanoic acid.

Cross-Validation of Quantification Methods for 2-Ethyl-2-hydroxybutanoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary analytical methods for the quantification of 2-Ethyl-2-hydroxybutanoic acid: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). 2-Ethyl-2-hydroxybutanoic acid is a metabolite of interest in various research fields, and accurate quantification is crucial for reliable study outcomes. This document outlines detailed experimental protocols, presents a comparative analysis of the methods, and includes visual workflows to aid in methodological selection and implementation.

Method Comparison

The choice between GC-MS and LC-MS/MS for the quantification of 2-Ethyl-2-hydroxybutanoic acid depends on several factors, including the required sensitivity, sample matrix, and available instrumentation. The following table summarizes the key performance characteristics of each method.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds followed by ionization and mass analysis.	Separation of compounds in liquid phase followed by ionization and tandem mass analysis.
Derivatization	Often required to increase volatility and thermal stability.	Generally not required, allowing for direct analysis of the native compound.
Sensitivity	High, typically in the nanogram to picogram range.	Very high, often in the picogram to femtogram range.
Selectivity	Good, based on retention time and mass spectrum.	Excellent, based on precursor and product ion transitions (MRM).
Sample Throughput	Moderate, due to longer run times and potential derivatization steps.	High, with rapid analysis times.
Matrix Effects	Can be significant, may require extensive sample cleanup.	Can be managed with appropriate internal standards and chromatographic separation.
Instrumentation Cost	Generally lower than LC-MS/MS.	Higher initial investment.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on established methods for the analysis of similar hydroxy acids and requires a derivatization step to improve the volatility of 2-Ethyl-2-hydroxybutanoic acid.

1. Sample Preparation and Derivatization:

• To 100 µL of sample (e.g., plasma, urine, or cell culture media), add an appropriate internal standard.

• Perform a liquid-liquid extraction with a suitable organic solvent like ethyl acetate.

• Evaporate the organic layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 50 µL of a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Incubate the mixture at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivative.

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at 10°C/min.

  • Ramp 2: Increase to 250°C at 20°C/min, hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-550.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

Performance Showdown: Isotopic Analogs vs. 2-Ethyl-2-hydroxybutanoic Acid as an Internal Standard in Bioanalysis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: While the topic of interest is the performance of 2-Ethyl-2-hydroxybutanoic acid as an internal standard, a comprehensive search of scientific literature did not yield specific comparative data for this compound versus its isotopic analogs. Therefore, to illustrate the critical performance differences between a non-isotopic (structural analog) internal standard and an isotopic analog, this guide will use the well-documented bioanalysis of the anxiolytic drug buspirone (B1668070) as a representative case study. The principles and performance metrics discussed are broadly applicable to the selection of internal standards in quantitative mass spectrometry.

In the precise world of bioanalysis, the choice of an internal standard (IS) is paramount to ensuring the accuracy and reliability of quantitative results. An ideal internal standard should mimic the analyte of interest throughout sample preparation and analysis, correcting for variability in extraction, matrix effects, and instrument response. The gold standard is widely considered to be a stable isotope-labeled (SIL) version of the analyte. However, in some instances, a structural analog may be employed. This guide provides a detailed comparison of the performance of an isotopic analog (Buspirone-d8) versus a structural analog (Amlodipine) for the quantification of buspirone in human plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Key Performance Indicators: A Side-by-Side Comparison

The following tables summarize the quantitative performance data for the analysis of buspirone using either a deuterated isotopic analog (Buspirone-d8) or a structural analog (Amlodipine) as the internal standard. The data is compiled from separate validated bioanalytical methods and serves to highlight the typical performance differences.

Table 1: Method Performance with Isotopic vs. Structural Analog Internal Standard

Performance Parameter	Isotopic Analog (Buspirone-d8)	Structural Analog (Amlodipine)
Lower Limit of Quantification (LLOQ)	0.0104 ng/mL	0.02 ng/mL
Linearity Range	0.0104 - 6.69 ng/mL	0.02 - 12.8 ng/mL
Correlation Coefficient (r²)	> 0.99	Not explicitly stated, but method was validated
Precision (%RSD)
Intra-day	< 15%	0.9% - 5.1%
Inter-day	< 15%	1.9% - 6.7%
Accuracy (%Bias or %Recovery)
Accuracy	Within ±15% of nominal values	Absolute Recovery: 74.97% - 77.83%

Table 2: Chromatographic and Mass Spectrometric Parameters

Parameter	Isotopic Analog (Buspirone-d8)	Structural Analog (Amlodipine)
Analyte Retention Time	~0.95 min	Not explicitly stated in the same study
Internal Standard Retention Time	~0.94 min	Not explicitly stated in the same study
Mass Transition (Analyte)	m/z 386.2 → 122.1	m/z 386 → 122
Mass Transition (Internal Standard)	m/z 394.3 → 122.0	m/z 409 → 238

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical methods. Below are representative protocols for sample preparation and LC-MS/MS analysis for buspirone using both types of internal standards.

Protocol 1: Sample Preparation with Isotopic Internal Standard (Buspirone-d8) using Solid Phase Extraction (SPE)

• Sample Spiking: To 500 µL of human plasma, add the internal standard solution (Buspirone-d8).

• Protein Precipitation: Add a precipitating agent (e.g., acetonitrile) to the plasma sample, vortex, and centrifuge to pellet the proteins.

• Solid Phase Extraction:

  • Load the supernatant onto a pre-conditioned SPE cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard with an appropriate solvent (e.g., methanol (B129727) with 5% ammonium (B1175870) hydroxide).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for injection.

Protocol 2: Sample Preparation with Structural Analog Internal Standard (Amlodipine) using Liquid-Liquid Extraction (LLE)

• Sample Spiking: To a volume of human plasma, add the internal standard solution (Amlodipine).

• Extraction: Add an immiscible organic solvent (e.g., methyl tert-butyl ether) to the plasma sample.

• Phase Separation: Vortex the mixture to facilitate the transfer of the analyte and internal standard into the organic layer, then centrifuge to separate the layers.

• Evaporation and Reconstitution: Transfer the organic layer to a clean tube, evaporate to dryness, and reconstitute the residue in the mobile phase.

LC-MS/MS Conditions (General)

• Chromatographic System: High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient or isocratic mixture of an aqueous component (e.g., 0.1% formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to detect the specific precursor-to-product ion transitions for the analyte and the internal standard.

Visualizing the Workflow and Performance Logic

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationship of internal standard performance.

Caption: A generalized workflow for the bioanalysis of a drug in plasma using an internal standard.

Biological effects of 2-Ethyl-2-hydroxybutanoic acid compared to other DEHP metabolites

A deep dive into the biological activities of Di(2-ethylhexyl) phthalate (B1215562) (DEHP) metabolites reveals a landscape of varied and significant physiological effects. While the primary metabolite, mono(2-ethylhexyl) phthalate (MEHP), has been the focus of extensive research, its oxidative derivatives, mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP) and mono(2-ethyl-5-oxohexyl) phthalate (MEOHP), also exhibit considerable biological activity. In contrast, data on the specific biological effects of another metabolite, 2-Ethyl-2-hydroxybutanoic acid, remains notably scarce in publicly available scientific literature.

This guide provides a comparative overview of the biological effects of these DEHP metabolites, supported by experimental data and detailed methodologies for key assays. The information is intended for researchers, scientists, and drug development professionals engaged in toxicology and endocrine disruptor research.

DEHP Metabolism: A Brief Overview

DEHP, a widely used plasticizer, is not biologically active itself but is rapidly metabolized in the body into several compounds that are. The initial step is the hydrolysis of DEHP to MEHP. MEHP can then undergo further oxidation to form MEHHP and MEOHP. Another metabolic route involves the breakdown of the ethylhexyl chain, which can ultimately lead to the formation of smaller molecules like 2-Ethyl-2-hydroxybutanoic acid.

Figure 1. Simplified metabolic pathway of DEHP.

Comparative Biological Effects

The primary biological effects of DEHP metabolites are centered around endocrine disruption, reproductive toxicity, and the induction of oxidative stress. The following tables summarize the comparative effects based on available experimental data.

Endocrine-Disrupting Effects

DEHP metabolites are well-documented endocrine-disrupting chemicals (EDCs), primarily through their interaction with nuclear receptors.

Metabolite	Target Receptor(s)	Observed Effect	Experimental Model	Reference
MEHP	Androgen Receptor (AR)	Antagonist	In vitro (Yeast Androgen Screen)	[1](--INVALID-LINK--)
Estrogen Receptor (ER)	Weak agonist/antagonist	In vitro (Yeast Estrogen Screen)	[1](--INVALID-LINK--)
Peroxisome Proliferator-Activated Receptor γ (PPARγ)	Agonist	In vitro (GeneBLAzer® bioassay)	[2](--INVALID-LINK--)
Thyroid Hormone Receptor (TRβ)	Partial agonist	In vitro (T-screen assay)	[3](--INVALID-LINK--)
MEHHP	Thyroid Hormone Receptor (TRβ)	Agonist (more potent than MEHP)	In vitro (T-screen assay)	[3](--INVALID-LINK--)
MEOHP	Peroxisome Proliferator-Activated Receptor γ (PPARγ)	Agonist	In vitro (GeneBLAzer® bioassay)	[2](--INVALID-LINK--)
2-Ethyl-2-hydroxybutanoic acid	-	No data available	-	-

Reproductive Toxicity

The endocrine-disrupting properties of DEHP metabolites translate to significant reproductive toxicity, affecting both male and female reproductive systems.

Metabolite	Effect	Experimental Model	Finding	Reference
MEHP	Inhibition of ovarian antral follicle growth	In vitro (mouse ovarian antral follicles)	Induces oxidative stress, leading to decreased expression of cell-cycle regulators.	[4](--INVALID-LINK--)
Reduced testosterone (B1683101) production	In vivo (rats)	Associated with decreased semen quality.	[5](--INVALID-LINK--)
MEHHP	Adverse effects on newborn male reproductive development	Human epidemiological studies	Associated with decreased penis width and shorter anogenital distance.	[6](--INVALID-LINK--)
MEOHP	Potential for reproductive damage	General classification as an endocrine disruptor	Associated with adverse reproductive outcomes.	[3](--INVALID-LINK--)
2-Ethyl-2-hydroxybutanoic acid	-	No data available	-	-

Oxidative Stress and Other Cellular Effects

DEHP metabolites can induce oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them. This can lead to cellular damage and contribute to various pathologies.

Metabolite	Effect	Experimental Model	Finding	Reference
MEHP	Induction of ROS	In vitro (mouse ovarian antral follicles)	Disrupts the activities of antioxidant enzymes like superoxide (B77818) dismutase (SOD) and glutathione (B108866) peroxidase (GPX).	[4](--INVALID-LINK--)
Disruption of mitochondrial function	In vitro (human trophoblast cells)	Leads to reduced cell viability and increased ROS production at high concentrations.	[7](--INVALID-LINK--)
MEHHP & MEOHP	Biomarkers of DEHP exposure	Human biomonitoring studies	Urinary levels are often higher than MEHP, making them reliable indicators of DEHP exposure.	[8](--INVALID-LINK--)
2-Ethyl-2-hydroxybutanoic acid	-	No data available	-	-

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to assess the biological effects of DEHP metabolites.

Androgen Receptor (AR) and Estrogen Receptor (ER) Activity Assays

These assays are used to determine if a substance can act as an agonist or antagonist of hormone receptors.

Figure 2. Workflow for in vitro hormone receptor activity assays.

Yeast-Based Assays (YES/YAS):

• Principle: Genetically modified yeast strains expressing human androgen or estrogen receptors and a reporter gene (e.g., lacZ for β-galactosidase) are used. Binding of a ligand to the receptor activates the transcription of the reporter gene, leading to a measurable colorimetric change.

• Protocol Summary:

  • Yeast cells are cultured in a suitable medium.

  • Cells are exposed to various concentrations of the test metabolite. For antagonist assays, cells are co-exposed with a known receptor agonist.

  • After an incubation period, a substrate for the reporter enzyme (e.g., CPRG for β-galactosidase) is added.

  • The absorbance is measured to quantify enzyme activity, which is proportional to receptor activation.[1](--INVALID-LINK--)

Peroxisome Proliferator-Activated Receptor γ (PPARγ) Activation Assay

This assay determines the ability of a compound to activate the PPARγ nuclear receptor, which is involved in lipid metabolism and adipogenesis.

GeneBLAzer® Reporter Assay:

• Principle: This cell-based assay uses a FRET (Fluorescence Resonance Energy Transfer) substrate. Activation of PPARγ leads to the expression of a β-lactamase reporter gene. The enzyme then cleaves the FRET substrate, causing a shift in fluorescence that can be quantified.

• Protocol Summary:

  • Cells stably expressing a PPARγ-β-lactamase fusion protein are plated.

  • The cells are exposed to the test metabolites.

  • A FRET substrate is added, and the plate is incubated.

  • Fluorescence is measured at two wavelengths to determine the ratio of cleaved to uncleaved substrate, which indicates the level of PPARγ activation.[2](--INVALID-LINK--)

Oxidative Stress Measurement

These assays quantify the level of reactive oxygen species (ROS) in cells.

2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA) Assay:

• Principle: DCFH-DA is a cell-permeable dye that is deacetylated by cellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

• Protocol Summary:

  • Cells are cultured and then treated with the DEHP metabolite.

  • The cells are incubated with DCFH-DA.

  • The fluorescence intensity is measured using a fluorometer or fluorescence microscope, which is proportional to the amount of ROS produced.[4](--INVALID-LINK--)

Signaling Pathways Implicated in DEHP Metabolite Toxicity

The biological effects of DEHP metabolites are mediated through various signaling pathways. Understanding these pathways is crucial for elucidating their mechanisms of toxicity.

References

• 1. Androgen Receptor Stimulation Assay - Creative Biolabs [creative-biolabs.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Comparative Effects of Di-(2-ethylhexyl)phthalate and Di-(2-ethylhexyl)terephthalate Metabolites on Thyroid Receptors: In Vitro and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. revvity.com [revvity.com]
• 5. Modeling di (2-ethylhexyl) Phthalate (DEHP) and Its Metabolism in a Body's Organs and Tissues through Different Intake Pathways into Human Body - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro cytotoxic effects of secondary metabolites of DEHP and its alternative plasticizers DINCH and DINP on a L929 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Phthalate metabolites: Characterization, toxicities, global distribution, and exposure assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Inter-laboratory Analysis of 2-Ethyl-2-hydroxybutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative overview of established analytical methodologies for the quantification of 2-Ethyl-2-hydroxybutanoic acid. In the absence of direct, formal inter-laboratory comparison studies for this specific analyte, this document synthesizes performance data from validated methods for structurally analogous compounds. The objective is to provide a reliable benchmark for laboratories to select, develop, and validate appropriate analytical methods for their research and development needs.

The primary analytical techniques discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are the gold standards for the sensitive and selective quantification of small organic acids in complex biological matrices.

Data Presentation: Comparative Analytical Performance

The following tables summarize typical validation and performance parameters for the analysis of small hydroxy fatty acids, such as 2-Ethyl-2-hydroxybutanoic acid, using GC-MS and LC-MS/MS. These values are derived from published validation studies on similar analytes and serve as a benchmark for expected performance in a proficient laboratory setting.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Performance Data

Parameter	Typical Performance Range	Remarks
Limit of Detection (LOD)	0.01 - 10 ng/mL	High sensitivity makes it suitable for trace analysis. Performance depends on the matrix and derivatization efficiency.
Limit of Quantification (LOQ)	0.1 - 50 ng/mL	Provides reliably quantifiable data at low concentrations, crucial for pharmacokinetic studies.
Linearity (R²)	> 0.995	Demonstrates an excellent linear response over a broad concentration range.
Precision (%RSD)	< 15%	Indicates good repeatability and intermediate precision for the assay.
Accuracy (Recovery %)	80 - 120%	Shows acceptable accuracy for quantitative bioanalysis.

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Performance Data

Parameter	Typical Performance Range	Remarks
Limit of Detection (LOD)	0.1 - 5 ng/mL	Highly sensitive, though matrix effects can influence the ultimate detection limits.
Limit of Quantification (LOQ)	1 - 30 ng/mL	The lower limit of quantitation (LLOQ) is typically established based on signal-to-noise ratios and precision criteria.
Linearity (R²)	> 0.99	Consistently excellent linearity is achievable across a wide dynamic range.
Precision (%CV)	< 15%	Inter-day and intra-day precision values are expected to be well within regulatory acceptance criteria.
Accuracy (RE %)	85 - 115%	High accuracy is a hallmark of the technique, ensuring reliable concentration measurements.

Experimental Protocols

Reproducibility across different laboratories is critically dependent on detailed and standardized methodologies. The following sections outline generalized protocols for the analysis of 2-Ethyl-2-hydroxybutanoic acid in biological samples like plasma or serum.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

This approach is highly effective for volatile or semi-volatile compounds. For hydroxy acids like 2-Ethyl-2-hydroxybutanoic acid, a derivatization step is mandatory to increase volatility and improve chromatographic peak shape.

1. Sample Preparation: Liquid-Liquid Extraction & Derivatization

• Internal Standard: Add a known amount of a suitable internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar compound) to 1.0 mL of the biological sample (e.g., plasma, serum).

• Acidification: Acidify the sample to a pH of approximately 2 using an appropriate acid (e.g., HCl) to ensure the analyte is in its protonated form.

• Extraction: Extract the analyte using 2-3 volumes of a water-immiscible organic solvent such as ethyl acetate (B1210297) or dichloromethane. Vortex vigorously for 1-2 minutes to ensure thorough mixing.

• Separation: Centrifuge the sample to achieve complete separation of the aqueous and organic layers.

• Solvent Evaporation: Carefully transfer the organic layer to a clean tube and evaporate it to dryness under a gentle stream of nitrogen gas.

• Derivatization: Reconstitute the dried extract in a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and a catalyst like pyridine. Heat the mixture (e.g., 60-70°C for 30 minutes) to facilitate the reaction, which replaces the active hydrogen on the hydroxyl and carboxyl groups with a trimethylsilyl (B98337) (TMS) group.

2. Instrumental Analysis

• Gas Chromatograph: Use a system equipped with a capillary column suitable for separating semi-volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Injection: Inject 1 µL of the derivatized sample into the GC inlet, typically operated in splitless mode for trace analysis.

• Oven Program: A typical temperature program starts at a low temperature (e.g., 60°C), holds for 1-2 minutes, and then ramps up to a final temperature of around 250-280°C.

• Mass Spectrometer: Operate the MS in Electron Ionization (EI) mode. For quantification, use Selected Ion Monitoring (SIM) to monitor characteristic ions of the derivatized analyte and internal standard, enhancing sensitivity and selectivity.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific technique that often requires minimal sample preparation and does not necessitate derivatization.

1. Sample Preparation: Protein Precipitation

• Internal Standard: Add a known amount of a stable isotope-labeled internal standard to a small volume (e.g., 100 µL) of the plasma or serum sample.

• Precipitation: Add 3-4 volumes of cold organic solvent (e.g., acetonitrile (B52724) or methanol (B129727), often containing 0.1% formic acid) to precipitate proteins.

• Separation: Vortex the mixture and then centrifuge at high speed (e.g., >10,000 x g) for 5-10 minutes to pellet the precipitated proteins.

• Dilution & Injection: Transfer the clear supernatant to a new vial or 96-well plate. The sample may be injected directly or diluted further with the mobile phase before injection into the LC-MS/MS system.

2. Instrumental Analysis

• Liquid Chromatograph: Use a reverse-phase C18 or C8 column for separation.

• Mobile Phase: A typical mobile phase consists of a gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B). The formic acid aids in the ionization of the analyte.

• Mass Spectrometer: Operate the triple quadrupole mass spectrometer in negative electrospray ionization (ESI) mode.

• Quantification: Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transition for both the analyte and the internal standard. This provides exceptional selectivity and sensitivity for quantification.

Mandatory Visualizations

The following diagrams illustrate the generalized workflows for the analytical methods described above.

Caption: A typical workflow for the quantification of 2-Ethyl-2-hydroxybutanoic acid using GC-MS.

Caption: A typical workflow for the quantification of 2-Ethyl-2-hydroxybutanoic acid using LC-MS/MS.

A Comparative Guide to Derivatization Agents for 2-Ethyl-2-hydroxybutanoic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of different derivatization agents for the analysis of 2-Ethyl-2-hydroxybutanoic acid, a tertiary hydroxy acid. The selection of an appropriate derivatization agent is critical for achieving accurate and reproducible results in chromatographic analyses, particularly with gas chromatography-mass spectrometry (GC-MS). Derivatization enhances the volatility and thermal stability of polar analytes like 2-Ethyl-2-hydroxybutanoic acid, leading to improved peak shape and sensitivity.[1]

Introduction to Derivatization for 2-Ethyl-2-hydroxybutanoic Acid

2-Ethyl-2-hydroxybutanoic acid possesses both a carboxyl and a tertiary hydroxyl group. These functional groups, particularly the polar hydroxyl group, can lead to poor chromatographic performance, including peak tailing and low sensitivity, due to intermolecular hydrogen bonding and potential thermal degradation in the GC inlet.[1] Chemical derivatization mitigates these issues by replacing the active hydrogens on the hydroxyl and carboxyl groups with less polar moieties. The most common derivatization techniques for this purpose are silylation and acylation/esterification.[1][2]

This guide will focus on the comparison of commonly used silylation and acylation reagents, providing quantitative data where available for structurally similar compounds, detailed experimental protocols, and a visual representation of the analytical workflow.

Comparison of Derivatization Agent Efficacy

The choice of derivatization reagent significantly impacts the analytical outcome. Silylation is a widely used technique for derivatizing compounds with active hydrogens, offering robust and versatile options.[3][4] Acylation, on the other hand, can provide more stable derivatives.[3] The following table summarizes the key characteristics and expected performance of selected derivatization agents for 2-Ethyl-2-hydroxybutanoic acid.

Derivatization Agent	Derivative Type	Key Advantages	Key Disadvantages	Typical Reaction Conditions
BSTFA + 1% TMCS	Trimethylsilyl (TMS)	Highly reactive, effective for both hydroxyl and carboxyl groups. TMCS catalyst enhances reactivity for the sterically hindered tertiary alcohol.[1]	TMS derivatives are susceptible to hydrolysis and require anhydrous conditions.[4]	60-100°C for 30-60 minutes.[1][5]
MSTFA	Trimethylsilyl (TMS)	Byproducts are highly volatile, leading to cleaner chromatograms.[3][6]	May be less reactive towards sterically hindered tertiary alcohols without a catalyst.	60-100°C for 30-60 minutes.[6]
MTBSTFA	tert-Butyldimethylsilyl (TBDMS)	Forms TBDMS derivatives that are ~10,000 times more stable to hydrolysis than TMS derivatives.[3][4]	May have lower reactivity with sterically hindered compounds.[7] Requires higher temperatures and longer reaction times.	60-100°C for 60+ minutes.[3]
Acetic Anhydride (B1165640)/Pyridine (B92270)	Acetyl	Forms stable acetyl derivatives.[3] Well-suited for GC-FID analysis.	May be less volatile than silylated derivatives. Pyridine is a hazardous solvent.	60-100°C for 15-30 minutes.[3]
Pentafluorobenzyl Bromide (PFBBr)	Pentafluorobenzyl (PFB) ester	Creates derivatives that are highly sensitive to Electron Capture Detection (ECD), ideal for trace analysis.[3]	Primarily derivatizes the carboxylic acid group.	Room temperature to 60°C for 15-60 minutes.[3]

Experimental Protocols

Detailed methodologies for the derivatization of 2-Ethyl-2-hydroxybutanoic acid using silylation and acylation are provided below. These protocols are adapted from established methods for similar hydroxy acids.

Protocol 1: Silylation using BSTFA with 1% TMCS

This protocol is optimized for the derivatization of the sterically hindered tertiary hydroxyl group and the carboxylic acid group of 2-Ethyl-2-hydroxybutanoic acid for GC-MS analysis.[1][8]

Materials:

• Sample containing 2-Ethyl-2-hydroxybutanoic acid (dried)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Aprotic solvent (e.g., pyridine, acetonitrile, or ethyl acetate)

• Reaction vials with screw caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for drying

Procedure:

• Sample Preparation: Accurately weigh or pipette the sample containing 2-Ethyl-2-hydroxybutanoic acid into a reaction vial. If the sample is in an aqueous solution, evaporate to complete dryness under a gentle stream of nitrogen. The absence of water is crucial for successful silylation.[5]

• Reagent Addition: Add 100 µL of the aprotic solvent to the dried sample. Vortex briefly to dissolve.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Reaction: Tightly cap the vial and vortex for 30 seconds.

• Incubate the vial at 70°C for 60 minutes in a heating block or oven.

• Cooling and Analysis: Allow the vial to cool to room temperature.

• The derivatized sample is now ready for injection into the GC-MS system.

Protocol 2: Acylation using Acetic Anhydride and Pyridine

This protocol describes the formation of acetyl derivatives of 2-Ethyl-2-hydroxybutanoic acid.

Materials:

• Sample containing 2-Ethyl-2-hydroxybutanoic acid (dried)

• Acetic Anhydride

• Pyridine (anhydrous)

• Reaction vials with screw caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for drying

Procedure:

• Sample Preparation: Prepare the dried sample in a reaction vial as described in Protocol 1.

• Reagent Addition: Add 100 µL of anhydrous pyridine to the dried sample. Vortex to dissolve.

• Add 100 µL of acetic anhydride to the vial.

• Reaction: Tightly cap the vial and vortex for 30 seconds.

• Incubate the vial at 60°C for 30 minutes.

• Cooling and Work-up: Allow the vial to cool to room temperature.

• Evaporate the excess pyridine and acetic anhydride under a stream of nitrogen.

• Reconstitute the dried derivative in a suitable solvent (e.g., ethyl acetate) for GC analysis.

Visualizing the Workflow

The following diagrams illustrate the logical workflow of the derivatization and analysis process.

Caption: General experimental workflow for the derivatization and GC-MS analysis of 2-Ethyl-2-hydroxybutanoic acid.

Caption: Decision logic for selecting a suitable derivatization agent for 2-Ethyl-2-hydroxybutanoic acid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Silylation Reagents - Regis Technologies [registech.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to the Detection of 2-Ethyl-2-hydroxybutanoic Acid and Other Small Organic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the detection and quantification of 2-Ethyl-2-hydroxybutanoic acid alongside other small organic acids. The selection of an appropriate analytical technique is critical for accurate measurement in various biological matrices. This document outlines the performance of common analytical methods, supported by experimental data, to inform the selection of the most suitable technique for specific research needs.

Executive Summary

The detection and quantification of small organic acids, including 2-Ethyl-2-hydroxybutanoic acid, are crucial in various research fields, from metabolomics to drug development. The primary analytical techniques employed for these compounds are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (LC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. For non-volatile small acids like 2-Ethyl-2-hydroxybutanoic acid, derivatization is a mandatory step to increase their volatility and thermal stability. This method offers high sensitivity and selectivity, making it a robust choice for complex biological samples.

High-Performance Liquid Chromatography (HPLC) and its combination with mass spectrometry (LC-MS) provide a versatile platform for the analysis of a wide range of compounds, including polar and non-volatile small acids. A key advantage of HPLC is that it often does not require derivatization, simplifying sample preparation. LC-MS, in particular, offers excellent sensitivity and specificity.

The choice between these methods depends on several factors, including the specific acids of interest, the sample matrix, the required sensitivity and throughput, and the available instrumentation. This guide presents a comparative overview of these techniques to aid in methodological selection and experimental design.

Data Presentation: Performance Characteristics

The following tables summarize the performance characteristics of GC-MS and HPLC for the analysis of small organic acids. While direct comparative data for 2-Ethyl-2-hydroxybutanoic acid is limited, the presented data for analogous short-chain fatty acids and other organic acids provide a strong benchmark for expected performance.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Performance Data for Small Acid Analysis

Analyte Class	Derivatization	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Precision (%RSD)	Reference
Short-Chain Fatty Acids	Isobutyl chloroformate/isobutanol	-	-	>0.99	<15
Short-Chain Fatty Acids	Benzyl chloroformate	0.1 - 5 pg	-	0.9947 - 0.9998	0.56% - 13.07%
Organic Acids	BF3/butanol	1 - 4 pg (SIM)	-	-	-
γ-hydroxybutyric acid (GHB)	Silylation (di-TMS)	0.5 mg/L	1 mg/L	>0.99	3.9% - 12.0%
β-hydroxybutyric acid (BHB)	Silylation (BSTFA with 1% TMCS)	3 µg/mL	-	Linear from 50 to 500 µg/mL	<1.4%

Table 2: High-Performance Liquid Chromatography (HPLC) and LC-MS Performance Data for Small Acid Analysis

Analyte Class	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Precision (%RSD)	Reference
10 Organic Acids	HPLC-DAD (molecular state)	0.002–0.521 µg∙mL⁻¹	0.007–1.737 µg∙mL⁻¹	>0.999	<1.8%
10 Organic Acids	HPLC-DAD (ionic state)	0.003–0.459 µg∙mL⁻¹	0.009–1.530 µg∙mL⁻¹	>0.999	<1.5%
15 Organic Acids	UPLC-QDa (Mass Detector)	-	0.2 - 6 µg/mL	>0.99	-
Short-Chain Fatty Acids	LC-MS/MS (derivatized)	-	4 - 20 nM	-	-

Experimental Protocols

Detailed methodologies are essential for the successful implementation and reproducibility of analytical methods. Below are representative protocols for the analysis of small organic acids using GC-MS and HPLC.

GC-MS Protocol: Derivatization and Analysis of Small Acids

This protocol is a generalized procedure for the analysis of small acids, including 2-Ethyl-2-hydroxybutanoic acid, in a biological matrix such as plasma or serum.

1. Sample Preparation and Extraction:

• To 100 µL of sample (e.g., plasma), add an internal standard.

• Acidify the sample with an appropriate acid (e.g., HCl) to protonate the organic acids.

• Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

• Vortex the mixture and centrifuge to separate the phases.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

2. Derivatization (Silylation):

• To the dried extract, add a silylating agent. A common choice for hydroxyl and carboxyl groups is a mixture of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial tightly and heat at a specific temperature (e.g., 70°C) for a designated time (e.g., 30-60 minutes) to ensure complete derivatization. Sterically hindered hydroxyl groups, as in 2-Ethyl-2-hydroxybutanoic acid, may require more stringent conditions.

• Cool the sample to room temperature before analysis.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: A nonpolar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Injector: Split/splitless inlet at a suitable temperature (e.g., 250°C).

• Oven Program: A temperature gradient is typically used, for example, start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan for qualitative analysis or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantitative analysis.

HPLC Protocol: Analysis of Small Acids

This protocol describes a general method for the separation and detection of small organic acids without derivatization.

1. Sample Preparation:

• For simple matrices like fruit juices, direct injection after filtration may be sufficient.

• For complex biological samples like plasma, protein precipitation is necessary. Add a cold organic solvent (e.g., acetonitrile (B52724) or methanol) to the sample, vortex, and centrifuge.